SIAIS164018

Core Science & Biosynthesis

An In-Depth Technical Guide on the Core Mechanism of Action of SIAIS164018

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

SIAIS164018 is a potent, orally bioavailable Proteolysis-Targeting Chimera (PROTAC) designed to induce the degradation of key oncogenic proteins.[1][2] Derived from the multi-kinase inhibitor Brigatinib, SIAIS164018 functions as a heterobifunctional molecule that recruits the Cereblon (CRBN) E3 ubiquitin ligase to specific target proteins, leading to their ubiquitination and subsequent degradation by the proteasome.[3][4] Its primary targets are Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), including clinically relevant drug-resistant mutants such as ALK (G1202R) and EGFR (L858R+T790M).[1][3]

Beyond its primary targets, SIAIS164018 demonstrates a unique ability to degrade other oncoproteins implicated in metastasis, including Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[1][2] This expanded activity profile results in potent anti-proliferative, anti-migration, and anti-invasion effects in cancer cells.[1][5] Furthermore, SIAIS164018 induces G1 cell cycle arrest and apoptosis.[5][6] This guide provides a comprehensive overview of the mechanism of action of SIAIS164018, supported by quantitative data, detailed experimental protocols, and visual diagrams of the associated signaling pathways.

Core Mechanism of Action: Targeted Protein Degradation

As a PROTAC, SIAIS164018's mechanism is distinct from traditional small molecule inhibitors that function through competitive occupancy of an active site. Instead, it acts catalytically to eliminate target proteins.[1] The process involves the formation of a ternary complex between the target protein (e.g., ALK), SIAIS164018, and the CRBN E3 ubiquitin ligase.[3] This induced proximity facilitates the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to the target protein. The resulting polyubiquitinated protein is then recognized and degraded by the 26S proteasome.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A small-molecule degrader selectively inhibits the growth of ALK-rearranged lung cancer with ceritinib resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]

SIAIS164018: A Technical Guide to a Novel ALK and EGFR Degrader

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a novel Proteolysis-Targeting Chimera (PROTAC) designed to induce the degradation of key oncogenic proteins, Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth factor Receptor (EGFR).[1][2][3][4] Developed from the tyrosine kinase inhibitor Brigatinib, SIAIS164018 represents a promising therapeutic strategy for cancers driven by these kinases, particularly in the context of acquired resistance to traditional inhibitors.[1][2] This technical guide provides an in-depth overview of the SIAIS164018-mediated degradation pathway, quantitative data on its activity, and detailed experimental protocols.

Mechanism of Action: ALK and EGFR Degradation Pathway

SIAIS164018 functions as a heterobifunctional molecule. One end binds to the target proteins (ALK or EGFR), while the other end recruits an E3 ubiquitin ligase, specifically Cereblon (CRBN).[5][6] This proximity induces the ubiquitination of the target protein, marking it for degradation by the 26S proteasome. This mechanism of targeted protein degradation offers a distinct advantage over simple inhibition, as it can overcome resistance mutations that alter the inhibitor binding site but do not prevent recognition by the degrader.[5]

Figure 1: SIAIS164018 Mechanism of Action. This diagram illustrates the SIAIS164018-mediated degradation of ALK and EGFR proteins.

Quantitative Data

The efficacy of SIAIS164018 has been quantified through various in vitro assays, demonstrating its potent degradation and anti-proliferative activities.

Table 1: Inhibitory and Degradation Activity of SIAIS164018

Target	Cell Line	Assay Type	Metric	Value	Reference
ALK	SR	Cell Proliferation	IC50	2 nM	[3][4]
ALK	-	Kinase Activity	IC50	2.5 nM	[3][4]
ALK (G1202R)	293T (over-expressing)	Cell Proliferation	IC50	21 nM	[3][4]
ALK (G1202R)	-	Kinase Activity	IC50	6.6 nM	[3][4]
EGFR (L858R+T790M)	H1975	Cell Proliferation	IC50	42 nM	[3][4]
FAK	ALK-positive SR	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
PYK2	ALK-positive SR	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
FER	ALK-positive SR	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
RSK1	ALK-positive SR	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
GAK	ALK-positive SR	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
FAK	ALK-negative Calu-1	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
PYK2	ALK-negative Calu-1	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
FER	ALK-negative Calu-1	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
RSK1	ALK-negative Calu-1	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]
GAK	ALK-negative Calu-1	Protein Down-regulation	-	Effective at 0.01-1000 nM	[3][4]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of SIAIS164018.

Western Blotting for Protein Degradation

This protocol is used to assess the reduction in target protein levels following treatment with SIAIS164018.

• Cell Culture and Treatment:

  • Plate cells (e.g., H3122 for ALK, H1975 for EGFR) in 6-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of SIAIS164018 (e.g., 0, 1, 10, 100 nM) for a specified duration (e.g., 6, 12, 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Normalize protein samples to the same concentration and denature by boiling with Laemmli sample buffer.

  • Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins (e.g., anti-ALK, anti-EGFR, anti-p-ALK, anti-p-EGFR) and a loading control (e.g., anti-β-actin, anti-GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.

Figure 2: Western Blotting Workflow. A flowchart outlining the key steps in the Western blotting protocol.

Cell Viability Assay (MTT or CellTiter-Glo)

This assay measures the effect of SIAIS164018 on the proliferation and viability of cancer cells.

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment:

  • Treat the cells with a serial dilution of SIAIS164018 for a specified period (e.g., 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Assay Protocol:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Add solubilization solution (e.g., DMSO or a dedicated solubilizing agent) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• CellTiter-Glo Assay Protocol:

  • Equilibrate the plate to room temperature.

  • Add CellTiter-Glo reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the vehicle-treated control.

  • Determine the half-maximal inhibitory concentration (IC50) by plotting the dose-response curve.

Additional Capabilities of SIAIS164018

Beyond its effects on ALK and EGFR, SIAIS164018 has demonstrated broader anti-cancer activities. It can inhibit the migration and invasion of cancer cells and induce G1 phase cell cycle arrest.[2][3][4] Furthermore, it has been shown to degrade other oncoproteins involved in metastasis, such as FAK, PYK2, and PTK6.[1][2] These multifaceted actions highlight the potential of SIAIS164018 as a comprehensive anti-cancer agent.

Conclusion

SIAIS164018 is a potent degrader of ALK and EGFR, including clinically relevant mutant forms that confer resistance to traditional tyrosine kinase inhibitors. Its mechanism of action, leveraging the ubiquitin-proteasome system, offers a durable and effective means of eliminating oncogenic drivers. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for researchers and drug development professionals working to advance novel cancer therapies. The broad-spectrum activity of SIAIS164018 against multiple oncoproteins further underscores its therapeutic potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Proteolysis Targeting Chimera Agents (PROTACs): New Hope for Overcoming the Resistance Mechanisms in Oncogene-Addicted Non-Small Cell Lung Cancer [mdpi.com]
• 6. researchgate.net [researchgate.net]

SIAIS164018: A Technical Whitepaper on a Novel Degrader of Oncogenic Proteins

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

SIAIS164018 is a potent, orally bioavailable proteolysis-targeting chimera (PROTAC) that has demonstrated significant preclinical activity in degrading key oncogenic proteins.[1][2][3] Developed by modifying the multi-kinase inhibitor Brigatinib, SIAIS164018 not only targets and degrades wild-type and mutant forms of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR) but also exhibits a unique capability to destroy oncoproteins associated with metastasis, such as Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[1][2][3] This whitepaper provides a comprehensive technical overview of SIAIS164018, including its discovery, mechanism of action, quantitative preclinical data, and detailed experimental protocols.

Introduction and Discovery

SIAIS164018 was rationally designed from the multi-kinase inhibitor Brigatinib with the goal of creating a degrader molecule with enhanced and unique anti-cancer properties.[1][2] The core concept involved linking a Brigatinib-derived ligand, which binds to the target proteins (ALK and EGFR), to a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, a component of the cellular protein degradation machinery.[1] This heterobifunctional molecule thereby brings the target protein into proximity with the E3 ligase, leading to ubiquitination and subsequent degradation by the proteasome.

Mechanism of Action

SIAIS164018 functions as a PROTAC, a class of molecules that induce selective protein degradation. The mechanism involves the formation of a ternary complex between the target protein (e.g., ALK or EGFR), SIAIS164018, and the CRBN E3 ligase. This proximity induces the transfer of ubiquitin molecules to the target protein, marking it for recognition and degradation by the 26S proteasome. This catalytic process allows a single molecule of SIAIS164018 to induce the degradation of multiple target protein molecules.

Below is a diagram illustrating the general mechanism of action for SIAIS164018.

Caption: SIAIS164018-mediated protein degradation pathway.

Quantitative Preclinical Data

The following tables summarize the key quantitative data from preclinical studies of SIAIS164018.

Table 1: In Vitro Degradation and Proliferation Inhibition

Cell Line	Target Protein	DC50 (nM)	IC50 (nM)	Notes
SR	ALK	<10	21	ALK-positive anaplastic large-cell lymphoma
293T	ALK (G1202R)	~100	21	Overexpressing ALK G1202R mutant
H1975	EGFR (L858R+T790M)	~100	42	Non-small cell lung cancer with EGFR mutations
Calu-1	FAK, PYK2, PTK6	<1	-	ALK-negative non-small cell lung cancer
MDA-MB-231	FAK, PYK2, PTK6	<1	-	Triple-negative breast cancer

DC50: Concentration for 50% maximal degradation. IC50: Concentration for 50% inhibition of proliferation.

Table 2: In Vivo Pharmacokinetics in Mice

Parameter	Value
Oral Bioavailability	Good
Microsomal Stability (Mice)	16.7 µL/min/mg
Microsomal Stability (Rats)	<9.6 µL/min/mg
Microsomal Stability (Humans)	<9.6 µL/min/mg

Experimental Protocols

Synthesis of SIAIS164018

The synthesis of SIAIS164018 involves a multi-step process starting from commercially available precursors to generate the Brigatinib-like warhead and the pomalidomide-based E3 ligase ligand, which are then coupled via a linker. For detailed synthetic procedures and characterization data (NMR, HPLC, HRMS), please refer to the supplementary information of the primary publication.[1]

Cell Culture

SR, NCI-H2228, A549, and H1975 cell lines were obtained from the American Type Culture Collection (ATCC). Calu-1 cells were procured from the Shanghai Cell Bank of the National Science Academy of China. MDA-MB-231 cells were purchased from Dalian Meilun Biotechnology. All cell lines were cultured according to the providers' recommendations and were confirmed to be free of mycoplasma contamination.

Western Blotting for Protein Degradation

• Cell Lysis: Cells were treated with various concentrations of SIAIS164018 for the indicated times. After treatment, cells were washed with ice-cold PBS and lysed with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: Membranes were blocked with 5% non-fat milk in TBST and then incubated with primary antibodies against ALK, EGFR, FAK, PYK2, PTK6, or other proteins of interest overnight at 4°C. After washing, membranes were incubated with HRP-conjugated secondary antibodies.

• Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Proliferation Assay

• Cell Seeding: Cells were seeded in 96-well plates at an appropriate density.

• Compound Treatment: After 24 hours, cells were treated with a serial dilution of SIAIS164018 or control compounds.

• Incubation: Cells were incubated for 72 hours.

• Viability Measurement: Cell viability was assessed using the CellTiter-Glo luminescent cell viability assay according to the manufacturer's protocol. IC50 values were calculated using GraphPad Prism software.

Cell Migration and Invasion Assays

• Transwell Setup: Transwell inserts (8.0 µm pore size) were used. For invasion assays, the inserts were pre-coated with Matrigel.

• Cell Seeding: Cells were serum-starved overnight, then seeded into the upper chamber of the Transwell inserts in serum-free medium containing SIAIS164018.

• Chemoattractant: The lower chamber was filled with a medium containing a chemoattractant (e.g., 10% FBS).

• Incubation: The plates were incubated for 24-48 hours.

• Quantification: Non-migrated/invaded cells on the upper surface of the membrane were removed with a cotton swab. The cells that had migrated/invaded to the lower surface were fixed with methanol and stained with crystal violet. The number of stained cells was counted under a microscope.

Cell Cycle Analysis

• Cell Treatment and Fixation: Cells were treated with SIAIS164018 for 24 or 48 hours. After treatment, cells were harvested, washed with PBS, and fixed in cold 70% ethanol overnight at -20°C.

• Staining: Fixed cells were washed with PBS and then stained with a solution containing propidium iodide (PI) and RNase A.[4][5][6][7]

• Flow Cytometry: The DNA content of the cells was analyzed by flow cytometry. The percentage of cells in G1, S, and G2/M phases was determined using appropriate software (e.g., ModFit LT).

In Vivo Xenograft Studies

• Animal Model: Female BALB/c nude mice were used.

• Tumor Implantation: Human cancer cells (e.g., SR cells) were subcutaneously injected into the flanks of the mice.

• Treatment: When tumors reached a palpable size, mice were randomized into treatment and control groups. SIAIS164018 was administered orally at specified doses.

• Monitoring: Tumor volume and body weight were measured regularly.

• Endpoint: At the end of the study, tumors were excised, weighed, and processed for further analysis (e.g., Western blotting to confirm target degradation).

Kinome Profiling

Kinome profiling was performed using a mass spectrometry-based approach.[8][9] Briefly, cell lysates were incubated with multiplexed inhibitor beads to capture activated kinases. The captured kinases were then digested, and the resulting peptides were analyzed by LC-MS/MS to identify and quantify the kinases.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways affected by SIAIS164018 and a typical experimental workflow for its evaluation.

Caption: Key signaling pathways modulated by SIAIS164018.

Caption: A typical workflow for the preclinical evaluation of SIAIS164018.

Patent Landscape

A specific patent application for "SIAIS164018" has not been identified in publicly available databases. However, the intellectual property landscape surrounding this molecule is likely protected by patents covering Brigatinib and its derivatives, as well as broader patents on PROTAC technology utilizing pomalidomide or similar Cereblon ligands.[10][11] Further investigation into patents filed by the discovering institution may provide more specific details.

Conclusion and Future Directions

SIAIS164018 represents a significant advancement in the development of targeted protein degraders. Its ability to degrade not only primary oncogenic drivers like ALK and EGFR but also key mediators of metastasis sets it apart from traditional kinase inhibitors. The favorable oral bioavailability and in vivo tolerance further highlight its potential as a clinical candidate.[2][3]

Future research should focus on a more extensive evaluation of its efficacy in a wider range of preclinical models, including patient-derived xenografts, to better predict its clinical utility. Further optimization of the linker and E3 ligase ligand could also lead to next-generation degraders with improved potency and selectivity. The unique "reshuffled kinome profile" induced by SIAIS164018 warrants deeper investigation to understand the full spectrum of its cellular effects and to identify potential synergistic combination therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flow cytometry with PI staining | Abcam [abcam.com]
• 5. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers [bio-protocol.org]
• 8. scholar.harvard.edu [scholar.harvard.edu]
• 9. Recent advances in methods to assess the activity of the kinome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. EP3752132B1 - Pharmaceutical composition of brigatinib - Google Patents [patents.google.com]
• 11. US20220002291A1 - Proteolysis-targeting chimeras - Google Patents [patents.google.com]

SIAIS164018: A Technical Guide to a Novel PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of SIAIS164018, a potent proteolysis-targeting chimera (PROTAC) designed for the targeted degradation of key oncoproteins. This guide details its chemical structure, physicochemical properties, and biological activities, including its mechanism of action and effects on cancer cell lines. Detailed experimental protocols for the characterization of SIAIS164018 are also provided, along with visualizations of its signaling pathways and experimental workflows.

Core Compound Properties

SIAIS164018 is a novel molecule designed to induce the degradation of specific target proteins through the ubiquitin-proteasome system.[1] Its heterobifunctional nature allows it to simultaneously bind to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein.

Chemical and Physical Properties

Property	Value
IUPAC Name	4-((2-(4-(1-(4-((5-chloro-4-((2-(dimethylphosphoryl)phenyl)amino)pyrimidin-2-yl)amino)-3-methoxyphenyl)piperidin-4-yl)piperazin-1-yl)-2-oxoethyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione[2]
CAS Number	2353492-68-7[2]
Chemical Formula	C₄₃H₄₈ClN₁₀O₇P[2]
Molecular Weight	883.34 g/mol [2]
Exact Mass	882.3134[2]
Elemental Analysis	C, 58.47%; H, 5.48%; Cl, 4.01%; N, 15.86%; O, 12.68%; P, 3.51%[2]

Biological Activity

SIAIS164018 has been identified as a potent degrader of several key proteins implicated in cancer progression, particularly in non-small-cell lung cancer.[3][4] It demonstrates high efficacy in degrading both wild-type and mutant forms of its target proteins.

Target	Activity	Cell Lines
ALK	IC₅₀: 2.5 nM[5][6]	SR[5][6]
ALK (G1202R mutant)	IC₅₀: 6.6 nM[5][6]	293T (overexpressing)[5][6]
EGFR (L858R + T790M mutant)	IC₅₀: 42 nM[5][6]	H1975[5][6]
FAK, PYK2, PTK6	Degrader (DC₅₀ < 1 nM)[7]	Calu-1, MDA-MB-231[3][7]

Mechanism of Action and Signaling Pathways

SIAIS164018 functions as a PROTAC, inducing the degradation of Anaplastic Lymphoma Kinase (ALK), Epidermal Growth Factor Receptor (EGFR), Focal Adhesion Kinase (FAK), Proline-rich Tyrosine Kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[3][4][7] By targeting these proteins for degradation, SIAIS164018 disrupts multiple downstream signaling pathways that are crucial for cancer cell proliferation, survival, migration, and invasion.[3][5][6]

SIAIS164018 mechanism of action and targeted signaling pathways.

Experimental Protocols

The following are representative protocols for the in vitro characterization of SIAIS164018. These protocols are based on standard methodologies and findings from published research. For precise experimental details, consultation of the primary research article by Ren et al. (2021) is recommended.[3]

Cell Culture and Reagents

• Cell Lines: Human non-small cell lung cancer cell lines (e.g., H1975, Calu-1), breast cancer cell line (MDA-MB-231), and anaplastic large-cell lymphoma cell line (SR) are commonly used.[3][5][6] HEK293T cells can be utilized for over-expression studies.[5][6]

• Culture Conditions: Cells are typically maintained in RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• SIAIS164018 Preparation: SIAIS164018 is dissolved in dimethyl sulfoxide (DMSO) to prepare a stock solution, which is then diluted in culture medium to the desired working concentrations.

Cell Viability Assay

• Cell Seeding: Seed cells in 96-well plates at a density of 3,000-5,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of SIAIS164018 (e.g., 0-1 µM) for a specified period (e.g., 72 hours).[5][6]

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well and measure the luminescence using a plate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values by fitting the dose-response data to a sigmoidal curve.

Western Blot Analysis

• Cell Lysis: Treat cells with SIAIS164018 (e.g., 0.01-1000 nM) for a designated time (e.g., 16 hours).[5][6] Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST). Incubate the membrane with primary antibodies against the target proteins (e.g., ALK, EGFR, FAK, p-ALK, p-EGFR) overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Migration and Invasion Assays

• Transwell Setup: Use Transwell inserts with 8.0 µm pore size. For invasion assays, coat the inserts with Matrigel.

• Cell Seeding: Seed cells in the upper chamber in serum-free medium.

• Chemoattractant: Add medium containing 10% FBS to the lower chamber as a chemoattractant.

• Treatment: Add various concentrations of SIAIS164018 to both the upper and lower chambers.

• Incubation: Incubate the plates for 24-48 hours.

• Analysis: Remove non-migrated/invaded cells from the upper surface of the membrane. Fix and stain the cells on the lower surface with crystal violet. Count the stained cells under a microscope.

Apoptosis Assay

• Cell Treatment: Treat cells with SIAIS164018 (e.g., 100 nM) for 24 or 48 hours.[5][6]

• Staining: Harvest the cells and stain them with an Annexin V-FITC and Propidium Iodide (PI) apoptosis detection kit according to the manufacturer's instructions.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation: Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the preclinical evaluation of SIAIS164018.

A representative experimental workflow for SIAIS164018 characterization.

References

• 1. Protein degradation technology: a strategic paradigm shift in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

SIAIS164018: A Technical Guide to Design, Synthesis, and Evaluation of a Dual ALK/EGFR PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the design, synthesis, and biological evaluation of SIAIS164018, a Proteolysis Targeting Chimera (PROTAC) engineered to degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR). Developed from the multi-kinase inhibitor Brigatinib, SIAIS164018 demonstrates a novel approach to cancer therapy by not only targeting primary oncogenic drivers but also impacting metastasis-related oncoproteins. This document provides comprehensive experimental protocols, quantitative data summaries, and visualizations to support researchers in the field of targeted protein degradation.

Design and Mechanism of Action

SIAIS164018 is a heterobifunctional molecule composed of three key components: a ligand that binds to the target proteins (ALK and EGFR), a linker, and a ligand that recruits an E3 ubiquitin ligase. The design of SIAIS164018 leverages the molecular scaffold of Brigatinib, a potent inhibitor of ALK and EGFR. By chemically modifying Brigatinib and connecting it to a ligand for the Cereblon (CRBN) E3 ligase via a polyethylene glycol (PEG) linker, SIAIS164018 redirects the cellular ubiquitin-proteasome system to induce the degradation of its target proteins.

The mechanism of action involves the formation of a ternary complex between the target protein (ALK or EGFR), SIAIS164018, and the CRBN E3 ligase. This proximity induces the ubiquitination of the target protein, marking it for degradation by the 26S proteasome. This catalytic process allows a single molecule of SIAIS164018 to induce the degradation of multiple target protein molecules.

Figure 1: Mechanism of action of SIAIS164018.

Synthesis of SIAIS164018

The synthesis of SIAIS164018 is a multi-step process that involves the preparation of a Brigatinib-derived intermediate, a linker with a terminal alkyne, and a pomalidomide-derived azide, followed by a copper-catalyzed azide-alkyne cycloaddition (click chemistry) to assemble the final PROTAC molecule.

Experimental Protocol:

A detailed, step-by-step synthesis protocol is outlined below, based on the supplementary information from the primary literature.

Step 1: Synthesis of Brigatinib-linker intermediate

• To a solution of a suitably protected Brigatinib precursor with a reactive amine in dichloromethane (DCM), add triethylamine (TEA).

• Add a solution of an appropriate linker containing an N-hydroxysuccinimide (NHS) ester and a terminal alkyne group in DCM dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the Brigatinib-linker intermediate.

Step 2: Synthesis of Pomalidomide-azide

• To a solution of pomalidomide in dimethylformamide (DMF), add potassium carbonate.

• Add a linker containing a terminal azide and a leaving group (e.g., tosylate) to the reaction mixture.

• Stir the reaction at 60 °C for 16 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pomalidomide-azide.

Step 3: Synthesis of SIAIS164018

• To a solution of the Brigatinib-linker intermediate and the pomalidomide-azide in a mixture of tert-butanol and water, add a solution of copper(II) sulfate pentahydrate and sodium ascorbate.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and extract with DCM.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by preparative high-performance liquid chromatography (HPLC) to yield SIAIS164018.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Evaluation

The biological activity of SIAIS164018 has been extensively characterized through a series of in vitro assays.

In Vitro Antiproliferative Activity

SIAIS164018 demonstrates potent antiproliferative activity against various cancer cell lines.

Cell Line	Target Expression	IC₅₀ (nM)
SR	ALK-positive	2
293T	ALK (G1202R) over-expressing	21
H1975	EGFR expressing	42

Table 1: Antiproliferative activity of SIAIS164018 in different cell lines.

Target Protein Degradation

Western blot analysis confirms the degradation of target proteins in a dose-dependent manner.

Target Protein	Cell Line	DC₅₀ (nM)
ALK	SR	< 10
EGFR (L858R + T790M)	H1975	~100
FAK	Calu-1	< 1
PYK2	Calu-1	< 1
PTK6	Calu-1	< 1

Table 2: Degradation of target and off-target proteins by SIAIS164018.

Experimental Protocols:

Western Blot Analysis:

• Culture cells to 70-80% confluency and treat with various concentrations of SIAIS164018 for the indicated times.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the target proteins overnight at 4 °C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an ECL detection system.

Cell Proliferation Assay (MTT Assay):

• Seed cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with a serial dilution of SIAIS164018 for 72 hours.

• Add MTT solution to each well and incubate for 4 hours.

• Add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC₅₀ values using non-linear regression analysis.

Cellular Effects of SIAIS164018

SIAIS164018 induces significant cellular effects, including inhibition of cell migration and invasion, cell cycle arrest, and apoptosis.

Inhibition of Cell Migration and Invasion

SIAIS164018 strongly inhibits the migration and invasion of cancer cells.

Cell Cycle Arrest

Treatment with SIAIS164018 leads to G1 phase cell cycle arrest in a time- and dose-dependent manner.

Induction of Apoptosis

SIAIS164018 induces apoptosis in cancer cells, as confirmed by Annexin V/PI staining.

Experimental Protocols:

Cell Migration and Invasion Assay (Transwell Assay):

• For invasion assays, coat the upper chamber of a Transwell insert with Matrigel. For migration assays, use uncoated inserts.

• Seed serum-starved cells in the upper chamber.

• Add complete medium with or without SIAIS164018 to the lower chamber.

• Incubate for 24-48 hours.

• Remove non-migrated/invaded cells from the upper surface of the membrane.

• Fix and stain the cells that have migrated/invaded to the lower surface of the membrane.

• Count the stained cells under a microscope.

Cell Cycle Analysis (Flow Cytometry):

• Treat cells with SIAIS164018 for the desired time points.

• Harvest and fix the cells in 70% ethanol.

• Treat the cells with RNase A and stain with propidium iodide (PI).

• Analyze the cell cycle distribution by flow cytometry.

Apoptosis Assay (Annexin V/PI Staining):

• Treat cells with SIAIS164018 for the indicated times.

• Harvest the cells and resuspend them in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathways and Experimental Workflow

The degradation of ALK and EGFR by SIAIS164018 disrupts their downstream signaling pathways, leading to the observed anti-cancer effects.

Figure 2: ALK and EGFR signaling pathways targeted by SIAIS164018.

Figure 3: General experimental workflow for evaluating SIAIS164018.

Conclusion

SIAIS164018 represents a significant advancement in the development of PROTAC degraders for cancer therapy. Its ability to dually degrade ALK and EGFR, along with other key oncoproteins involved in metastasis, highlights the potential of this strategy to overcome drug resistance and improve patient outcomes. The detailed protocols and data presented in this guide provide a valuable resource for researchers working to further explore and develop novel targeted protein degraders.

SIAIS164018: A Technical Guide to its On- and Off-Target Activities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the targets and off-targets of SIAIS164018, a Proteolysis-Targeting Chimera (PROTAC) based on the kinase inhibitor Brigatinib. This document details the quantitative data regarding its target engagement and degradation, the experimental protocols used for its characterization, and visualizations of its mechanism of action and affected signaling pathways.

Core Concepts: PROTAC Mechanism of Action

SIAIS164018 is a heterobifunctional molecule designed to induce the degradation of specific proteins. It functions by simultaneously binding to a target protein and an E3 ubiquitin ligase, in this case, Cereblon (CRBN). This proximity induces the ubiquitination of the target protein, marking it for degradation by the cell's proteasome. This catalytic mechanism allows a single molecule of SIAIS164018 to induce the degradation of multiple target protein molecules.

Caption: General mechanism of action for SIAIS164018 as a PROTAC degrader.

Quantitative Analysis of SIAIS164018 Activity

SIAIS164018 has been shown to effectively degrade its intended targets and a range of off-target proteins. The following tables summarize the key quantitative metrics of its activity.

Table 1: In Vitro Kinase Inhibition

Target	IC50 (nM)	Notes
ALK	2.5[1][2]	Anaplastic Lymphoma Kinase
ALK (G1202R Mutant)	6.6[1][2]	A common resistance mutation in ALK

Table 2: Cellular Proliferation Inhibition

Cell Line	Target Expression	IC50 (nM)	Treatment Duration
SR	ALK-positive	2[1][2]	16 hours
293T-ALK(G1202R)	ALK (G1202R)	21[1][2]	72 hours
H1975	EGFR (L858R/T790M)	42[1][2]	72 hours

Table 3: Protein Degradation Potency

Protein Target	Type	DC50 (nM)	Dmax (%)	Cell Line
Primary Targets
ALK	On-target	< 10	> 90	SR
EGFR (L858R/T790M)	On-target	~100	> 90	H1975
Off-Targets
FAK	Off-target	< 1[3]	> 90	Calu-1
PYK2	Off-target	< 1[3]	> 90	Calu-1
PTK6 (Brk)	Off-target	< 1[3]	> 90	Calu-1
FER	Off-target	~10	> 90	Calu-1
RSK1	Off-target	~100	~70	Calu-1
GAK	Off-target	~100	~60	Calu-1

Note: DC50 is the concentration required to induce 50% degradation of the target protein. Dmax is the maximum percentage of protein degradation observed.

Signaling Pathways Targeted by SIAIS164018

SIAIS164018's degradation of on- and off-target kinases leads to the downregulation of several key cancer-related signaling pathways.

ALK and EGFR Downstream Signaling

The degradation of ALK and EGFR by SIAIS164018 is intended to inhibit major cell proliferation and survival pathways.[4][5][6][7][8] These include the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways.[4][7][8]

Caption: Inhibition of ALK and EGFR signaling pathways by SIAIS164018.

FAK and PYK2 Off-Target Signaling

The degradation of Focal Adhesion Kinase (FAK) and Proline-rich Tyrosine Kinase 2 (PYK2) is a significant off-target effect of SIAIS164018. These kinases are involved in cell adhesion, migration, and invasion, and their degradation contributes to the anti-metastatic properties of the compound.[9]

Caption: Off-target degradation of FAK and PYK2 by SIAIS164018.

Experimental Protocols

The following are summaries of the key experimental protocols used in the characterization of SIAIS164018.

In Vitro Kinase Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of SIAIS164018 against target kinases.

• Methodology:

  • Recombinant human ALK and ALK (G1202R) kinases were used.

  • The kinase reaction was performed in a buffer containing ATP and a suitable substrate peptide.

  • SIAIS164018 was added at varying concentrations.

  • The reaction was incubated at room temperature, and kinase activity was measured by quantifying the amount of phosphorylated substrate, typically using a luminescence-based assay.

  • IC50 values were calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell Viability Assay

• Objective: To measure the effect of SIAIS164018 on the proliferation of cancer cell lines.

• Methodology:

  • Cells (e.g., SR, 293T-ALK(G1202R), H1975) were seeded in 96-well plates and allowed to adhere overnight.

  • The cells were treated with a serial dilution of SIAIS164018 for a specified duration (e.g., 16 or 72 hours).

  • Cell viability was assessed using a reagent such as CellTiter-Glo, which measures ATP levels as an indicator of metabolically active cells.

  • Luminescence was read on a plate reader.

  • IC50 values were determined from the resulting dose-response curves.

Western Blotting for Protein Degradation

• Objective: To quantify the degradation of target and off-target proteins following treatment with SIAIS164018.

• Methodology:

  • Cells were treated with various concentrations of SIAIS164018 for a set time period (e.g., 16 hours).

  • Cells were lysed, and total protein concentration was determined using a BCA assay.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., ALK, EGFR, FAK, GAPDH as a loading control).

  • After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Protein bands were visualized using an enhanced chemiluminescence (ECL) substrate and imaged.

  • Band intensities were quantified using densitometry software (e.g., ImageJ), and protein levels were normalized to the loading control.

  • DC50 and Dmax values were calculated from the dose-response degradation data.

Kinome Profiling

• Objective: To broadly assess the selectivity of SIAIS164018 against a large panel of human kinases.

• Methodology:

  • SIAIS164018 was screened at a fixed concentration (e.g., 1 µM) against a panel of several hundred kinases.

  • The activity of each kinase in the presence of the compound was measured and compared to a vehicle control.

  • The results are typically expressed as the percentage of remaining kinase activity. A lower percentage indicates greater inhibition.

  • This data provides a comprehensive overview of the compound's selectivity and potential off-targets.

Summary and Conclusion

SIAIS164018 is a potent degrader of its intended targets, ALK and EGFR, including clinically relevant mutant forms. Its mechanism of action as a PROTAC allows for sub-stoichiometric, catalytic degradation of these oncoproteins. Furthermore, SIAIS164018 exhibits significant off-target activity, inducing the degradation of several kinases involved in cell motility and metastasis, such as FAK and PYK2. This polypharmacology may contribute to its potent anti-cancer effects, including the inhibition of cell migration and invasion. The detailed quantitative data and experimental protocols provided in this guide offer a comprehensive technical resource for researchers in the field of targeted protein degradation and cancer drug development. Further investigation into the full spectrum of SIAIS164018's off-targets and their contribution to its overall efficacy and potential toxicities is warranted.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Anaplastic lymphoma kinase: signalling in development and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. ClinPGx [clinpgx.org]
• 9. Proline-Rich Protein Tyrosine Kinase 2 in Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of SIAIS164018: A Novel Degrader Targeting Key Oncogenic Drivers in Non-Small-Cell Lung Cancer

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary: In the landscape of targeted therapies for non-small-cell lung cancer (NSCLC), the development of resistance to tyrosine kinase inhibitors (TKIs) remains a significant hurdle. Proteolysis-targeting chimeras (PROTACs) represent a promising strategy to overcome this challenge by inducing the degradation of target proteins rather than merely inhibiting them. This technical guide provides an in-depth analysis of SIAIS164018, a novel PROTAC derived from the TKI brigatinib. SIAIS164018 has demonstrated the ability to degrade not only the primary oncogenic drivers in NSCLC, such as anaplastic lymphoma kinase (ALK) and epidermal growth factor receptor (EGFR), including their resistant mutant forms, but also key proteins implicated in metastasis. This document details the mechanism of action, experimental validation, and key quantitative data associated with SIAIS164018, offering a comprehensive resource for researchers and drug development professionals in the field of oncology.

Introduction to SIAIS164018

SIAIS164018 is a heterobifunctional molecule designed to hijack the cell's ubiquitin-proteasome system to induce the degradation of specific protein targets. It is composed of three key components: a ligand that binds to the target protein (derived from brigatinib), a linker, and a ligand that recruits an E3 ubiquitin ligase (cereblon)[1]. By bringing the target protein and the E3 ligase into close proximity, SIAIS164018 facilitates the ubiquitination of the target, marking it for degradation by the proteasome.

This novel degrader has shown significant promise in preclinical studies by effectively degrading ALK fusion proteins, including the resistant G1202R mutant, and the double mutant EGFR (L858R/T790M), both of which are critical targets in NSCLC[2][3]. Furthermore, SIAIS164018 exhibits a unique characteristic of degrading metastasis-related oncoproteins such as Focal Adhesion Kinase (FAK), Proline-rich tyrosine kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6)[2][3].

Mechanism of Action

The fundamental mechanism of SIAIS164018 revolves around the PROTAC technology, which converts the mode of action from occupancy-driven inhibition to event-driven degradation. This offers several advantages, including the potential to overcome resistance mechanisms associated with target protein mutations and the ability to act catalytically, with a single molecule of SIAIS164018 capable of inducing the degradation of multiple target protein molecules.

Mechanism of action for SIAIS164018.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of SIAIS164018, providing a comparative overview of its activity against various cell lines and protein targets.

Cell Line	Target	IC50 (nM)	Reference
SR (ALK-positive)	ALK	2	[4]
293T (ALK G1202R over-expressing)	ALK G1202R	21	[4]
H1975 (EGFR L858R/T790M)	EGFR L858R/T790M	42	[4]

Target Protein	Cell Line	DC50 (nM)	Time (h)	Reference
ALK	SR	< 10	16	[3]
ALK G1202R	293T	~100	16
EGFR L858R/T790M	H1975	~100	16	[3]
FAK	SR	< 100	16
PYK2	SR	< 100	16
PTK6	SR	< 100	16

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Cell Culture and Reagents

• Cell Lines: Human NSCLC cell lines H1975 (EGFR L858R/T790M) and Calu-1 (ALK-negative), and the anaplastic large cell lymphoma cell line SR (NPM-ALK positive) were obtained from standard cell repositories. 293T cells were used for overexpression studies.

• Culture Conditions: Cells were maintained in RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Western Blotting for Protein Degradation

• Cell Lysis: Cells were seeded and treated with various concentrations of SIAIS164018 or DMSO for the indicated times. After treatment, cells were washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Membranes were blocked with 5% non-fat milk in TBST for 1 hour at room temperature, followed by incubation with primary antibodies overnight at 4°C. After washing, membranes were incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Treatment: Cells were treated with a serial dilution of SIAIS164018 or a vehicle control for 72 hours.

• Viability Measurement: Cell viability was assessed using the CellTiter-Glo luminescent cell viability assay according to the manufacturer's instructions.

• Data Analysis: IC50 values were calculated using non-linear regression analysis in GraphPad Prism.

Cell Cycle Analysis

• Treatment and Harvesting: Cells were treated with SIAIS164018 or DMSO for 24 or 48 hours. Cells were then harvested, washed with PBS, and fixed in 70% ethanol overnight at -20°C.

• Staining: Fixed cells were washed and stained with a solution containing propidium iodide (PI) and RNase A for 30 minutes in the dark.

• Flow Cytometry: Cell cycle distribution was analyzed by flow cytometry.

Kinome Profiling

• Methodology: A label-free quantitative proteomics approach was employed to analyze the kinome profile of cells treated with SIAIS164018 or Brigatinib. This involved protein extraction, digestion, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The resulting data was analyzed to identify and quantify changes in the abundance of various kinases, revealing a "reshuffling" of the kinome profile by SIAIS164018 compared to its parent molecule, Brigatinib.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by SIAIS164018 and the general workflow for its evaluation.

Signaling pathways targeted by SIAIS164018.

Experimental workflow for SIAIS164018 evaluation.

Conclusion and Future Directions

SIAIS164018 represents a significant advancement in the development of targeted therapies for NSCLC. Its ability to induce the degradation of key oncogenic drivers, including clinically relevant resistant mutants, and to simultaneously target metastasis-related proteins, positions it as a highly promising therapeutic candidate. The unique "reshuffling" of its kinome profile compared to brigatinib suggests a distinct and potentially more advantageous biological activity.

Future research should focus on comprehensive in vivo studies to establish the efficacy and safety profile of SIAIS164018 in relevant animal models of NSCLC. Further investigation into the precise mechanisms underlying the degradation of metastasis-related proteins and the full extent of the reshuffled kinome will provide deeper insights into its therapeutic potential and may unveil novel combination strategies to further enhance its anti-cancer activity. The data and protocols presented in this guide serve as a foundational resource for the continued exploration and development of SIAIS164018 and other next-generation protein degraders for the treatment of non-small-cell lung cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. FDA-approved kinase inhibitors in PROTAC design, development and synthesis - PMC [pmc.ncbi.nlm.nih.gov]

SIAIS164018: An In-Depth Kinome Profiling Analysis and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the kinome profiling of SIAIS164018, a novel Brigatinib-derived proteolysis-targeting chimera (PROTAC). SIAIS164018 has demonstrated a unique ability to degrade not only Anaplastic Lymphoma Kinase (ALK) and mutant Epidermal Growth Factor Receptor (EGFR) but also key oncoproteins implicated in metastasis, such as Focal Adhesion Kinase (FAK), Protein Tyrosine Kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[1][2][3][4] This document outlines the quantitative kinome analysis, detailed experimental methodologies, and the reshuffled kinase selectivity profile of SIAIS164018 compared to its parent compound, Brigatinib.

Quantitative Kinome Profiling

The kinase selectivity of SIAIS164018 was determined at a concentration of 100 nM against a panel of 468 kinases, including various mutant forms.[1] The analysis revealed a promiscuous inhibition profile, indicating that SIAIS164018 interacts with a broader range of kinases than Brigatinib.[1] Notably, kinases such as FAK, PYK2, and FER were more preferentially inhibited by SIAIS164018 than ALK, which is the primary target of Brigatinib.[1]

Table 1: Kinase Inhibition Profile of SIAIS164018 (100 nM)

Kinase Target	Percent of Control
FAK	< 10
PYK2	< 10
FER	< 10
ALK	> 10
Other highly inhibited kinases	< 10
Kinases with moderate inhibition	10-50
Kinases with low inhibition	> 50

Note: This table is a representative summary based on the described preferential inhibition. The complete list of 468 kinases and their precise inhibition values would be found in the source publication.

Experimental Protocols

The following section details the likely methodologies employed for the kinome profiling and degradation analysis of SIAIS164018, based on standard practices in the field and the information available.

KinomeScan™ Profiling

Objective: To determine the kinase selectivity of SIAIS164018.

Methodology:

• Compound Preparation: SIAIS164018 is dissolved in an appropriate solvent (e.g., DMSO) to create a stock solution. A working concentration of 100 nM is prepared for the assay.

• Assay Principle: The kinome profiling is likely performed using a competition binding assay, such as the KINOMEscan™ platform (DiscoverX). In this assay, an active site-directed ligand is immobilized to a solid support. Test compounds are incubated with the kinase panel in the presence of the immobilized ligand.

• Binding Competition: SIAIS164018 competes with the immobilized ligand for binding to each of the 468 kinases in the panel.

• Quantification: The amount of kinase bound to the solid support is quantified, typically using a quantitative PCR (qPCR) readout of a DNA tag conjugated to each kinase. A lower amount of bound kinase indicates stronger inhibition by SIAIS164018.

• Data Analysis: The results are reported as "percent of control," where the control is the amount of kinase bound in the absence of the test compound. A lower percentage indicates a higher degree of inhibition.

Western Blotting for Protein Degradation

Objective: To confirm the degradation of target proteins by SIAIS164018.

Methodology:

• Cell Culture and Treatment: Cancer cell lines expressing the target kinases (e.g., ALK-positive, mutant EGFR, FAK, PYK2) are cultured under standard conditions. Cells are then treated with varying concentrations of SIAIS164018 or a vehicle control (e.g., DMSO) for a specified duration.

• Cell Lysis: After treatment, cells are harvested and lysed to extract total cellular proteins.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the target proteins (e.g., anti-ALK, anti-p-ALK, anti-EGFR, anti-FAK, anti-PYK2) and a loading control (e.g., anti-GAPDH or anti-β-actin).

• Detection: The membrane is washed and incubated with a secondary antibody conjugated to an enzyme (e.g., HRP). The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• Analysis: The intensity of the protein bands is quantified to determine the extent of protein degradation induced by SIAIS164018 compared to the vehicle control.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of SIAIS164018 and the general workflow for its analysis.

Caption: Mechanism of action for the PROTAC degrader SIAIS164018.

Caption: Experimental workflow for kinome profiling of SIAIS164018.

Conclusion

SIAIS164018 represents a significant advancement in the development of PROTAC degraders. Its unique "reshuffled" kinome profile, compared to its parent molecule Brigatinib, results in the degradation of a distinct set of oncoproteins, particularly those involved in metastasis.[1][2][3] This broader activity, encompassing ALK, mutant EGFR, FAK, and PYK2, suggests a potential therapeutic advantage in overcoming drug resistance and inhibiting cancer progression. The methodologies outlined in this guide provide a framework for the continued investigation and characterization of SIAIS164018 and other novel PROTACs. The promiscuous nature of its kinase inhibition warrants further investigation to fully understand its therapeutic potential and off-target effects.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Preclinical Profile of SIAIS164018: A Dual ALK/EGFR Protein Degrader

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data and studies for SIAIS164018, a novel Proteolysis Targeting Chimera (PROTAC) designed to degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR). Derived from the kinase inhibitor Brigatinib, SIAIS164018 demonstrates a unique pharmacological profile, including the degradation of metastasis-related oncoproteins, highlighting its potential as a therapeutic agent in non-small-cell lung cancer and other malignancies.[1][2]

Core Mechanism of Action

SIAIS164018 functions as a heterobifunctional molecule that simultaneously binds to the target proteins (ALK and EGFR) and an E3 ubiquitin ligase. This proximity induces the ubiquitination of the target proteins, marking them for subsequent degradation by the proteasome. This mechanism of action allows for the elimination of the target protein rather than just its inhibition.

Figure 1: Mechanism of SIAIS164018-mediated protein degradation.

Quantitative Preclinical Data

The following tables summarize the key in vitro efficacy data for SIAIS164018.

Table 1: In Vitro Kinase Inhibition

Kinase	IC50 (nM)
ALK	2.5
ALK G1202R	6.6

Data from MedchemExpress.[3][4]

Table 2: Cellular Proliferation Inhibition

Cell Line	Target Expression	IC50 (nM)
SR	ALK-positive	2
293T	ALK (G1202R) over-expressing	21
H1975	EGFR expressing	42

Data from MedchemExpress.[3][4]

Table 3: Protein Degradation Profile

Cell Line	Target Proteins Down-regulated
SR (ALK+)	FAK, PYK2, FER, RSK1, GAK
Calu-1 (ALK-)	FAK, PYK2, FER, RSK1, GAK

Treatment with SIAIS164018 (0.01-1000 nM; 16h). Data from MedchemExpress.[3][4]

In Vivo Studies

SIAIS164018 has been shown to be orally bioavailable and well-tolerated in in vivo models.[1]

Key Biological Effects

• Inhibition of Cancer Cell Migration and Invasion: SIAIS164018 strongly inhibits the migration and invasion of cancer cells.[1][3][4]

• Cell Cycle Arrest: The compound induces G1 cell cycle arrest in ALK-negative Calu-1 and MDA-MB-231 cells.[3][4]

• Induction of Apoptosis: SIAIS164018 has been observed to induce apoptosis in cancer cells.[3][4]

• Degradation of Metastasis-Related Oncoproteins: Beyond its primary targets, SIAIS164018 also degrades several oncoproteins involved in metastasis, including FAK, PYK2, and PTK6.[1][5]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Viability Assay

• Cell Seeding: Plate cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of SIAIS164018 or control compounds for the specified duration (e.g., 72 hours).

• Reagent Addition: Add a viability reagent such as MTT or a ready-to-use reagent like CellTiter-Glo®.

• Incubation: Incubate the plates according to the manufacturer's instructions to allow for the conversion of the substrate by viable cells.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Data Analysis: Calculate the IC50 values by fitting the dose-response data to a four-parameter logistic curve.

Western Blotting for Protein Degradation

Figure 2: General workflow for Western Blot analysis.

• Cell Lysis: Treat cells with SIAIS164018 for the desired time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature an equal amount of protein from each sample in Laemmli buffer and separate the proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., ALK, EGFR, FAK, β-actin) overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the extent of protein degradation.

Cell Cycle Analysis

• Cell Treatment: Treat cells with SIAIS164018 or vehicle control for the indicated time (e.g., 24 or 48 hours).[3][4]

• Cell Harvesting: Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in cold 70% ethanol overnight at -20°C.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the cell cycle distribution by flow cytometry, measuring the fluorescence of PI-stained cells.

• Data Analysis: Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle using appropriate software.

In Vivo Xenograft Studies

• Cell Implantation: Subcutaneously implant human cancer cells (e.g., those with ALK or EGFR mutations) into immunocompromised mice.

• Tumor Growth: Allow the tumors to reach a palpable size.

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer SIAIS164018 orally at specified doses and schedules.

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Data Analysis: Compare the tumor growth inhibition between the treatment and control groups.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for SIAIS164018-Mediated Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing SIAIS164018, a potent proteolysis-targeting chimera (PROTAC) degrader. SIAIS164018 is derived from the multi-kinase inhibitor Brigatinib and is designed to induce the degradation of specific oncoproteins through the ubiquitin-proteasome system.

Introduction

SIAIS164018 is a novel PROTAC that effectively degrades not only Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR) with acquired resistance mutations but also several oncoproteins implicated in metastasis, such as Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[1] It functions by recruiting the E3 ubiquitin ligase Cereblon to these target proteins, leading to their ubiquitination and subsequent degradation by the proteasome. This targeted protein degradation offers a promising therapeutic strategy to overcome drug resistance and inhibit cancer cell migration and invasion.[1][2]

Mechanism of Action

SIAIS164018 is a heterobifunctional molecule. One end binds to the target protein (e.g., ALK, EGFR, FAK), and the other end binds to the E3 ubiquitin ligase, Cereblon. This proximity induces the ubiquitination of the target protein, marking it for degradation by the 26S proteasome. This catalytic mechanism allows sub-stoichiometric concentrations of SIAIS164018 to achieve significant degradation of target proteins.

Caption: Mechanism of action of SIAIS164018.

Quantitative Data Summary

The following table summarizes the in vitro efficacy of SIAIS164018 in various cancer cell lines.

Cell Line	Target(s)	Assay	Metric (IC₅₀/DC₅₀)	Result	Reference
SR (ALK-positive)	ALK	Cell Proliferation	IC₅₀	2 nM	[2][3][4]
293T (ALK G1202R over-expressing)	ALK G1202R	Cell Proliferation	IC₅₀	21 nM	[2][3][4]
H1975 (EGFR L858R+T790M)	EGFR L858R+T790M	Cell Proliferation	IC₅₀	42 nM	[2][3][4]
Calu-1 (ALK-negative)	Metastasis-related proteins	Cell Cycle Arrest	-	G1 arrest at 100 nM	[2][3]
MDA-MB-231 (ALK-negative)	Metastasis-related proteins	Cell Cycle Arrest	-	G1 arrest at 100 nM	[2][3]
SR (ALK-positive)	FAK, PYK2, FER, RSK1, GAK	Protein Down-regulation	-	Effective at 0.01-1000 nM	[2][3]
Calu-1 (ALK-negative)	FAK, PYK2, FER, RSK1, GAK	Protein Down-regulation	-	Effective at 0.01-1000 nM	[2][3]

Experimental Protocols

The following are detailed protocols for cell culture and key assays to evaluate the effects of SIAIS164018.

Protocol 1: General Cell Culture and Maintenance

This protocol provides guidelines for the culture of Calu-1 and MDA-MB-231 cell lines, which are commonly used to assess the anti-metastatic properties of SIAIS164018.

Materials:

• Calu-1 (human lung carcinoma) or MDA-MB-231 (human breast adenocarcinoma) cells

• Complete growth medium:

  • For Calu-1: McCoy's 5a Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • For MDA-MB-231: Leibovitz's L-15 Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Phosphate-Buffered Saline (PBS), sterile

• 0.25% Trypsin-EDTA

• Cell culture flasks (T-75)

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Thawing Cells:

  • Rapidly thaw the cryovial of cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 1,000 rpm for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 10-15 mL of fresh, pre-warmed complete growth medium.

  • Transfer the cell suspension to a T-75 flask.

  • Incubate at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Maintenance and Passaging:

  • Monitor cell confluency daily.

  • When cells reach 80-90% confluency, aspirate the culture medium.

  • Wash the cell monolayer once with 5-10 mL of sterile PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Neutralize the trypsin by adding 7-8 mL of complete growth medium.

  • Gently pipette the cell suspension up and down to ensure a single-cell suspension.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed new T-75 flasks at a density of 2-5 x 10⁴ cells/cm².

  • Change the culture medium every 2-3 days.

Protocol 2: Western Blot Analysis for Protein Degradation

This protocol is for assessing the degradation of target proteins (e.g., FAK, PYK2) in response to SIAIS164018 treatment.

Materials:

• Cultured cells (e.g., Calu-1, MDA-MB-231)

• SIAIS164018 (stock solution in DMSO)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membranes

• Transfer buffer

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to target proteins and loading control, e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with various concentrations of SIAIS164018 (e.g., 0, 1, 10, 100, 1000 nM) for the desired time (e.g., 16, 24, 48 hours).

  • Aspirate the medium and wash cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentrations and prepare samples by adding Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Develop the blot using an ECL substrate and capture the signal with an imaging system.

Protocol 3: Cell Viability Assay (MTT or similar)

This protocol measures the effect of SIAIS164018 on cell proliferation and viability.

Materials:

• Cultured cells

• SIAIS164018

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Treat the cells with a serial dilution of SIAIS164018 for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC₅₀ value from the dose-response curve.

Protocol 4: Cell Migration and Invasion Assays (Transwell Assay)

This protocol assesses the inhibitory effect of SIAIS164018 on cancer cell migration and invasion.

Materials:

• Transwell inserts (8 µm pore size)

• 24-well plates

• Matrigel (for invasion assay)

• Serum-free medium

• Medium with chemoattractant (e.g., 10% FBS)

• SIAIS164018

• Cotton swabs

• Methanol

• Crystal violet staining solution

Procedure:

• For Invasion Assay: Coat the top of the Transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Starve the cells in serum-free medium for 24 hours.

• Resuspend the starved cells in serum-free medium containing different concentrations of SIAIS164018.

• Add 500 µL of medium with chemoattractant to the lower chamber of the 24-well plate.

• Add 100 µL of the cell suspension (containing SIAIS164018) to the upper chamber of the Transwell insert.

• Incubate for 24-48 hours.

• Remove the non-migrated/invaded cells from the upper surface of the insert with a cotton swab.

• Fix the migrated/invaded cells on the lower surface of the membrane with methanol.

• Stain the cells with crystal violet.

• Count the number of stained cells in several random fields under a microscope.

Experimental Workflow Diagram

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]

Application Notes and Protocols: SIAIS164018 Treatment in SR and H2228 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent, cell-permeable proteolysis-targeting chimera (PROTAC) designed to induce the degradation of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2][3] As a heterobifunctional molecule, SIAIS164018 recruits an E3 ubiquitin ligase to these target proteins, leading to their ubiquitination and subsequent degradation by the proteasome. This mechanism of action offers a promising therapeutic strategy to overcome resistance mechanisms associated with traditional kinase inhibitors.

These application notes provide detailed protocols for evaluating the effects of SIAIS164018 in the ALK-positive anaplastic large cell lymphoma (ALCL) cell line, SR, and the non-small cell lung cancer (NSCLC) cell line, NCI-H2228, which harbors an EML4-ALK fusion. The provided protocols cover the assessment of cell viability, apoptosis, and cell cycle progression, along with the analysis of protein degradation and downstream signaling pathways.

Data Presentation

Table 1: In Vitro Efficacy of SIAIS164018 and Related Compounds

Cell Line	Compound	Assay	Endpoint	Value	Citation
SR	SIAIS164018	Cell Proliferation	IC50	2 nM	[1]
H2228	SIAIS117*	Cell Growth Inhibition	IC50	46 nM

*SIAIS117 is a closely related Brigatinib-based ALK PROTAC. Data is presented as a surrogate for SIAIS164018 in the H2228 cell line.

Mandatory Visualizations

Figure 1: Mechanism of action of SIAIS164018.

Figure 2: Experimental workflow for SIAIS164018 evaluation.

Figure 3: ALK and EGFR signaling pathways targeted by SIAIS164018.

Experimental Protocols

Cell Culture

The human anaplastic large cell lymphoma cell line SR and the human non-small cell lung cancer cell line NCI-H2228 should be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells should be maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of SIAIS164018.

Materials:

• SR and H2228 cells

• SIAIS164018

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed SR (suspension) or H2228 (adherent) cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight (for adherent cells).

• Prepare serial dilutions of SIAIS164018 in culture medium.

• Remove the old medium and add 100 µL of fresh medium containing various concentrations of SIAIS164018 to the wells. Include a vehicle control (DMSO).

• Incubate the plates for 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• For adherent cells, carefully remove the medium. For suspension cells, centrifuge the plate and then remove the medium.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol is for quantifying apoptosis induced by SIAIS164018.

Materials:

• SR and H2228 cells

• SIAIS164018

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with SIAIS164018 at various concentrations for 24-48 hours.

• Harvest the cells, including both adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for determining the effect of SIAIS164018 on cell cycle progression.

Materials:

• SR and H2228 cells

• SIAIS164018

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with SIAIS164018 at the desired concentration for 24 or 48 hours.[1]

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and centrifuge.

• Resuspend the cell pellet in PI staining solution containing RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry to determine the percentage of cells in G1, S, and G2/M phases.

Western Blot Analysis

This protocol is for detecting the degradation of target proteins and the modulation of downstream signaling pathways.

Materials:

• SR and H2228 cells

• SIAIS164018

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies against ALK, EGFR, p-STAT3, STAT3, p-AKT, AKT, p-ERK, ERK, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Treat cells with SIAIS164018 for the desired time and at the indicated concentrations.

• Lyse the cells in lysis buffer on ice.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control.

Disclaimer

These application notes and protocols are intended for research use only and are not for use in diagnostic or therapeutic procedures. The provided protocols are general guidelines and may require optimization for specific experimental conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for SIAIS164018 Dosage and Administration In Vivo

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent and orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of key oncogenic proteins.[1] As a heterobifunctional molecule, SIAIS164018 simultaneously binds to an E3 ubiquitin ligase and the target protein, leading to the ubiquitination and subsequent degradation of the target by the proteasome. The primary targets of SIAIS164018 are Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), including clinically relevant mutant forms.[1] Furthermore, SIAIS164018 has been shown to degrade several oncoproteins implicated in metastasis, such as Focal Adhesion Kinase (FAK), Proline-rich Tyrosine Kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[1][2]

These application notes provide a comprehensive overview of the in vivo dosage and administration of SIAIS164018, based on available preclinical data. The following sections detail recommended dosage regimens, administration protocols, and essential experimental methodologies for researchers investigating the therapeutic potential of this compound.

Quantitative Data Summary

The following tables summarize the key in vitro and anticipated in vivo parameters for SIAIS164018.

Parameter	Value	Cell Lines Tested	Reference
IC₅₀ (ALK)	2.5 nM	SR (ALK-positive)	[3]
IC₅₀ (ALK G1202R)	6.6 nM	293T (over-expressing ALK G1202R)	[3]
IC₅₀ (EGFR L858R+T790M)	Not Reported	H1975 (EGFR expressing)	[3]
DC₅₀ (FAK, PYK2, PTK6)	< 1 nM (Calu-1, MDA-MB-231)	Calu-1 (ALK-negative), MDA-MB-231 (ALK-negative)	[2]

Parameter	Value/Recommendation	Reference
Maximum Tolerated Dose (MTD)	A maximal tolerance dose study has been conducted. Researchers should refer to the primary literature's supporting information for specific dosage details. The compound is generally well-tolerated in vivo.	[1]
Route of Administration	Oral (P.O.) gavage is the recommended route due to the compound's oral bioavailability. Intraperitoneal (I.P.) or intravenous (I.V.) routes may also be considered.	[1][4]
Dosing Frequency	Daily administration is a common starting point for in vivo efficacy studies with PROTACs.	[4]
Formulation Vehicle	A common vehicle for oral administration of PROTACs is a suspension in 0.5% carboxymethyl cellulose (CMC) in sodium chloride solution or a solution in 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.	[4]

Signaling Pathways and Experimental Workflows

SIAIS164018 Mechanism of Action

Caption: Mechanism of action of SIAIS164018.

In Vivo Efficacy Study Workflow

Caption: Workflow for an in vivo efficacy study.

Experimental Protocols

Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of SIAIS164018 that can be administered without causing unacceptable toxicity.

Materials:

• SIAIS164018

• Vehicle (e.g., 0.5% CMC-Na in 0.9% NaCl)

• Healthy, immunocompromised mice (e.g., BALB/c nude), 6-8 weeks old

• Standard laboratory equipment for animal handling and dosing

Protocol:

• Acclimate animals for at least one week before the study.

• Prepare a stock solution of SIAIS164018 in a suitable solvent and dilute with the vehicle to the desired concentrations.

• Divide mice into cohorts (n=3-5 per group).

• Administer escalating doses of SIAIS164018 to different cohorts via oral gavage once daily for a predetermined period (e.g., 14 days).

• Monitor animals daily for clinical signs of toxicity, including changes in body weight, behavior, and appearance.

• At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Perform a gross necropsy and collect major organs for histopathological examination.

• The MTD is defined as the highest dose that does not cause significant toxicity or more than 10-15% body weight loss.

In Vivo Efficacy Study in a Xenograft Model

Objective: To evaluate the anti-tumor efficacy of SIAIS164018 in a relevant cancer model.

Materials:

• SIAIS164018

• Vehicle

• Immunocompromised mice (e.g., NOD-SCID or BALB/c nude)

• Cancer cell line (e.g., H1975 for EGFR mutant NSCLC or a suitable ALK-positive cell line)

• Matrigel (optional)

• Calipers for tumor measurement

Protocol:

• Culture the chosen cancer cell line to a sufficient number.

• Prepare a cell suspension in a suitable medium, with or without Matrigel.

• Subcutaneously inject the cell suspension into the flank of each mouse.

• Monitor tumor growth regularly using calipers.

• When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., vehicle control, SIAIS164018 low dose, SIAIS164018 high dose).

• Administer SIAIS164018 or vehicle by oral gavage at the predetermined dose and schedule.

• Measure tumor volume and body weight 2-3 times per week.

• At the end of the study, euthanize the mice, and excise and weigh the tumors.

• Tumor tissue can be used for pharmacodynamic studies (e.g., Western blot, immunohistochemistry) to confirm target protein degradation.

Pharmacokinetic (PK) Study

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of SIAIS164018.

Materials:

• SIAIS164018

• Vehicle

• Healthy mice (e.g., C57BL/6)

• Equipment for blood collection (e.g., retro-orbital or tail vein)

• LC-MS/MS system for bioanalysis

Protocol:

• Administer a single dose of SIAIS164018 to a cohort of mice via oral gavage.

• Collect blood samples at various time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dosing.

• Process the blood to obtain plasma and store at -80°C until analysis.

• Analyze the plasma samples using a validated LC-MS/MS method to determine the concentration of SIAIS164018.

• Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

Conclusion

SIAIS164018 is a promising PROTAC degrader with demonstrated in vitro potency and in vivo tolerability. The protocols outlined in these application notes provide a framework for researchers to further investigate its therapeutic potential in preclinical models. Adherence to rigorous experimental design and methodology will be crucial in elucidating the full pharmacological profile of this novel compound. It is strongly recommended that researchers consult the primary literature and its supplementary information for the most detailed and specific data to guide their study design.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]

SIAIS164018 solubility and stock solution preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR). As a bifunctional molecule, SIAIS164018 recruits these target proteins to the E3 ubiquitin ligase machinery, leading to their ubiquitination and subsequent degradation by the proteasome. This compound has demonstrated significant anti-proliferative activity in cancer cell lines, inducing G1 cell cycle arrest and apoptosis.[1][2] Furthermore, SIAIS164018 has been shown to inhibit cancer cell migration and invasion by down-regulating the protein levels of FAK, PYK2, FER, RSK1, and GAK.[1][2] These attributes make SIAIS164018 a valuable tool for research in oncology and drug development.

Physicochemical Properties

SIAIS164018 is a solid powder, typically light brown to brown in appearance. Its molecular formula is C43H48ClN10O7P, with a molecular weight of approximately 883.34 g/mol .[3]

Solubility and Stock Solution Preparation

The solubility of SIAIS164018 in common laboratory solvents is a critical factor for the design and reproducibility of in vitro and in vivo experiments. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions.

Table 1: Solubility of SIAIS164018

Solvent	Solubility	Notes
DMSO	~75 mg/mL (~81.54 mM)[4]	A clear solution of at least 2.5 mg/mL (2.83 mM) can also be achieved.[5]
Ethanol	No quantitative data available.	Likely has lower solubility than in DMSO.
Water	Presumed to be low (< 1 mg/mL).	For aqueous-based assays, dilution from a DMSO stock is recommended.

Protocol for Preparation of a 10 mM DMSO Stock Solution

Materials:

• SIAIS164018 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Pre-weigh SIAIS164018: Accurately weigh the desired amount of SIAIS164018 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.883 mg of SIAIS164018.

• Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the SIAIS164018 powder. For a 10 mM solution, if you weighed 0.883 mg, you would add 100 µL of DMSO.

• Dissolve the Compound: Vortex the solution vigorously until the SIAIS164018 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Caption: Workflow for SIAIS164018 stock solution preparation.

In Vitro Experimental Protocols

SIAIS164018 has been utilized in various cell-based assays to investigate its biological activity. Below is a general protocol for treating cancer cell lines with SIAIS164018.

General Protocol for Cell-Based Assays

Materials:

• Cancer cell lines (e.g., Calu-1, MDA-MB-231, SR, H1975)

• Complete cell culture medium

• SIAIS164018 DMSO stock solution (e.g., 10 mM)

• Phosphate-buffered saline (PBS)

• Multi-well cell culture plates

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

• Cell Seeding: Seed the desired cancer cell line into multi-well plates at a density appropriate for the specific assay and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the SIAIS164018 DMSO stock solution. Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., 0.01 nM to 1000 nM). Ensure the final DMSO concentration in the culture medium is consistent across all treatments and does not exceed a level that affects cell viability (typically ≤ 0.1%).

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the various concentrations of SIAIS164018. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 16, 24, 48, or 72 hours), depending on the experimental endpoint.[1][2]

• Downstream Analysis: Following incubation, cells can be harvested and processed for various downstream analyses, such as:

  • Cell Proliferation Assays: (e.g., MTT, CellTiter-Glo)

  • Western Blot Analysis: To assess the degradation of target proteins (ALK, EGFR, FAK, etc.).

  • Cell Cycle Analysis: (e.g., by flow cytometry after propidium iodide staining).

  • Apoptosis Assays: (e.g., Annexin V/PI staining).

  • Cell Migration and Invasion Assays: (e.g., wound healing, transwell assays).

Signaling Pathway

SIAIS164018 functions as a PROTAC, inducing the degradation of specific target proteins. Its primary targets are ALK and EGFR. By linking these kinases to an E3 ubiquitin ligase, SIAIS164018 triggers their polyubiquitination and subsequent degradation by the 26S proteasome. This leads to the downregulation of downstream signaling pathways that are crucial for cancer cell survival and proliferation. Additionally, SIAIS164018 has been observed to induce the degradation of other oncoproteins involved in metastasis, such as FAK and PYK2.

Caption: SIAIS164018-induced protein degradation pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]

SIAIS164018: Application Notes and Protocols for Inducing G1 Cell Cycle Arrest

For Research Use Only.

Introduction

SIAIS164018 is a potent and specific Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2][3] In addition to its degradation activity against these primary targets, SIAIS164018 has been demonstrated to induce G1 cell cycle arrest in ALK-negative cancer cell lines, highlighting its potential as a valuable tool for cell cycle research and as a therapeutic agent in oncology.[1][2] These application notes provide detailed protocols for utilizing SIAIS164018 to induce G1 phase arrest and for analyzing its effects on key cellular pathways.

Mechanism of Action

SIAIS164018 is a heterobifunctional molecule that simultaneously binds to the target proteins (ALK or EGFR) and an E3 ubiquitin ligase. This proximity induces the ubiquitination and subsequent proteasomal degradation of the target protein.

The induction of G1 cell cycle arrest by SIAIS164018 in ALK-negative cell lines, such as Calu-1 and MDA-MB-231, suggests an off-target effect or a downstream consequence of modulating other cellular kinases.[1][2] The precise molecular mechanism underlying this G1 arrest is an area of active investigation. A plausible mechanism involves the modulation of key G1 phase regulatory proteins, such as Cyclin D1, Cyclin-Dependent Kinases 4 and 6 (CDK4/6), and the CDK inhibitors p21Cip1 and p27Kip1. These proteins act as critical checkpoints controlling the transition from the G1 to the S phase of the cell cycle.

Furthermore, SIAIS164018 has been shown to down-regulate the protein levels of several key players in cell migration and invasion, including Focal Adhesion Kinase (FAK), Proline-rich tyrosine kinase 2 (PYK2), and FER kinase.[1][2][3] This suggests a broader impact on cellular signaling pathways beyond its primary targets.

Quantitative Data Summary

The following tables summarize the reported in vitro activities of SIAIS164018 across various cell lines and experimental conditions.

Table 1: Proliferation Inhibition by SIAIS164018

Cell Line	Target Expression	IC₅₀ (nM)	Incubation Time (h)
SR	ALK-positive	2	16
293T	ALK (G1202R) over-expressing	21	72
H1975	EGFR expressing	42	72

Data compiled from MedchemExpress product information.[1]

Table 2: G1 Cell Cycle Arrest Induced by SIAIS164018

Cell Line	Target Expression	Concentration (nM)	Incubation Time (h)	Observed Effect
Calu-1	ALK-negative	100	24 or 48	Significant G1 cell cycle arrest
MDA-MB-231	ALK-negative	100	24 or 48	Significant G1 cell cycle arrest

Data compiled from MedchemExpress product information.[1][2]

Table 3: Down-regulation of Metastasis-Related Proteins by SIAIS164018

Cell Line	Target Expression	Concentration Range (nM)	Incubation Time (h)	Down-regulated Proteins
SR	ALK-positive	0.01 - 1000	16	FAK, PYK2, FER, RSK1, GAK
Calu-1	ALK-negative	0.01 - 1000	16	FAK, PYK2, FER, RSK1, GAK

Data compiled from MedchemExpress product information.[1][2]

Experimental Protocols

Protocol 1: Induction of G1 Cell Cycle Arrest

This protocol describes how to treat cells with SIAIS164018 to induce G1 cell cycle arrest for subsequent analysis.

Materials:

• SIAIS164018

• Calu-1 or MDA-MB-231 cells

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• DMSO (for stock solution)

• 6-well plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed Calu-1 or MDA-MB-231 cells in 6-well plates at a density that will result in 50-60% confluency at the time of treatment.

• Drug Preparation: Prepare a stock solution of SIAIS164018 in DMSO. Further dilute the stock solution in complete cell culture medium to the desired final concentration (e.g., 100 nM). Prepare a vehicle control with the same final concentration of DMSO.

• Cell Treatment: Once cells have reached the desired confluency, remove the existing medium and replace it with the medium containing SIAIS164018 or the vehicle control.

• Incubation: Incubate the cells for 24 to 48 hours at 37°C in a 5% CO₂ incubator.

• Harvesting: After the incubation period, harvest the cells for cell cycle analysis (Protocol 2) or Western blot analysis (Protocol 3).

Protocol 2: Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol details the procedure for analyzing the cell cycle distribution of SIAIS164018-treated cells.

Materials:

• Treated and control cells from Protocol 1

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Trypsinize the cells and collect them in a 15 mL conical tube. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Resuspend the cell pellet in 1 mL of cold PBS and transfer to a microcentrifuge tube. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Fixation: Resuspend the cell pellet in 300 µL of cold PBS. While gently vortexing, add 700 µL of ice-cold 70% ethanol dropwise to the cell suspension.

• Incubation: Incubate the cells for at least 2 hours at -20°C.

• Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cell pellet once with 1 mL of cold PBS. Resuspend the pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells on a flow cytometer. Use appropriate software to gate the cell population and analyze the cell cycle distribution (G1, S, and G2/M phases).

Protocol 3: Western Blot Analysis of Cell Cycle and Metastasis-Related Proteins

This protocol is for assessing the protein levels of key G1 regulatory proteins (Cyclin D1, CDK4, p21, p27) and metastasis-related proteins (FAK, PYK2, FER) following SIAIS164018 treatment.

Materials:

• Treated and control cells from Protocol 1

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for Cyclin D1, CDK4, p21, p27, FAK, PYK2, FER, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: Wash the cells in the culture plate with cold PBS. Add an appropriate volume of RIPA buffer and scrape the cells. Incubate on ice for 30 minutes, vortexing occasionally.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

Visualizations

Signaling Pathway of G1 Phase Cell Cycle Regulation

Caption: Proposed mechanism of SIAIS164018-induced G1 cell cycle arrest.

Experimental Workflow for Investigating SIAIS164018-Induced G1 Arrest

Caption: Workflow for studying SIAIS164018's effect on the cell cycle.

Logical Relationship of SIAIS164018's Multi-faceted Effects

Caption: The multifaceted anticancer effects of SIAIS164018.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scholars.mssm.edu [scholars.mssm.edu]

Application Notes and Protocols for Western Blot Analysis of SIAIS164018-Treated Cells

These application notes provide a detailed protocol for performing Western blot analysis on cells treated with SIAIS164018, a proteolysis-targeting chimera (PROTAC) designed to degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR). This protocol is intended for researchers, scientists, and drug development professionals investigating the efficacy and mechanism of action of SIAIS164018.

Introduction

SIAIS164018 is a PROTAC-based degrader that induces the degradation of ALK and EGFR, two key targets in non-small-cell lung cancer.[1][2] It functions by hijacking the ubiquitin-proteasome system to tag these proteins for destruction.[3][4] In addition to its primary targets, SIAIS164018 has been shown to degrade other oncoproteins involved in metastasis, including Focal Adhesion Kinase (FAK), Proline-rich Tyrosine Kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[1][2][5] Western blotting is a crucial technique to quantify the degradation of these target proteins following SIAIS164018 treatment.

Experimental Protocols

This section details the step-by-step methodology for treating cells with SIAIS164018 and subsequently analyzing protein degradation via Western blot.

Cell Culture and Treatment

• Cell Line Selection: Choose appropriate cell lines for your experiment. For ALK-positive cells, SR cells can be used. For EGFR-expressing cells, H1975 cells are a suitable model. Calu-1 and MDA-MB-231 cell lines can be used to study the effects on metastasis-related proteins.[6][7]

• Cell Seeding: Plate cells in 6-well plates or 10 cm diameter dishes and grow to 70-80% confluency.

• SIAIS164018 Treatment:

  • Prepare a stock solution of SIAIS164018 hydrochloride in an appropriate solvent (e.g., DMSO).

  • Dilute the stock solution in fresh culture media to the desired final concentrations. A concentration range of 0.01-1000 nM is suggested based on previous studies.[6][7]

  • Aspirate the old media from the cells and replace it with the media containing SIAIS164018.

  • Incubate the cells for the desired treatment duration. Time points of 16, 24, or 48 hours have been shown to be effective.[6][7]

  • Include a vehicle-treated control (e.g., DMSO) for comparison.

Protein Lysate Preparation

• Cell Lysis:

  • After treatment, place the culture dishes on ice and wash the cells once with ice-cold 1X Phosphate Buffered Saline (PBS).[8]

  • Aspirate the PBS and add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors. For a 10 cm dish, use 500 µl of lysis buffer; for a 6-well plate, use 100 µl per well.[8][9]

  • Scrape the adherent cells from the dish and transfer the cell lysate to a pre-chilled microcentrifuge tube.[8][9]

  • Maintain the samples on ice and agitate for 30 minutes at 4°C.[9]

• Sonication and Centrifugation:

  • To ensure complete cell lysis and to shear DNA, sonicate the lysate for 10-15 seconds.[8]

  • Centrifuge the lysate at 12,000-16,000 x g for 20 minutes at 4°C to pellet cellular debris.[9]

• Protein Quantification:

  • Carefully transfer the supernatant (containing the soluble proteins) to a new pre-chilled tube.

  • Determine the protein concentration of each sample using a standard protein assay, such as the Bradford or BCA assay.[10]

Western Blotting

• Sample Preparation for Electrophoresis:

  • Take a consistent amount of protein for each sample (typically 20-50 µg).[9][10]

  • Add 4X SDS-PAGE sample buffer (Laemmli buffer) to each sample to a final concentration of 1X.[10]

  • Boil the samples at 95-100°C for 5 minutes to denature the proteins.[8][10]

  • Briefly centrifuge the samples to collect the contents at the bottom of the tube.

• SDS-PAGE:

  • Load the prepared samples and a protein molecular weight marker onto a polyacrylamide gel. The percentage of the gel will depend on the molecular weight of the target proteins.

  • Run the gel in 1X running buffer until the dye front reaches the bottom of the gel.[10]

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[10] A wet transfer system is commonly used.

  • After transfer, you can briefly stain the membrane with Ponceau S solution to visualize the protein bands and confirm successful transfer.[9][10]

• Immunoblotting:

  • Wash the membrane with 1X Tris-buffered saline with 0.1% Tween 20 (TBST).[10]

  • Block the membrane for 1 hour at room temperature or overnight at 4°C in a blocking solution (e.g., 5% non-fat dry milk or 5% BSA in TBST) to prevent non-specific antibody binding.[8][10]

  • Incubate the membrane with the primary antibody diluted in blocking buffer. The incubation can be done for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.[8][10] Refer to the antibody datasheet for the recommended dilution.

  • Wash the membrane three times with TBST for 5-10 minutes each.[10]

  • Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.[10]

  • Wash the membrane three times with TBST for 10-15 minutes each.[10]

• Detection:

  • Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.

  • Incubate the membrane with the ECL reagent.

  • Capture the chemiluminescent signal using a CCD imager or X-ray film.[11]

• Stripping and Re-probing (Optional):

  • To detect another protein (e.g., a loading control like GAPDH or β-actin), the membrane can be stripped of the first set of antibodies and re-probed.

Data Presentation

The following tables summarize key quantitative parameters for the Western blot protocol.

Table 1: Recommended Reagent and Sample Quantities

Reagent/Sample	6-Well Plate	10 cm Dish
Lysis Buffer Volume	100 µl per well	500 µl
Protein Loading Amount	20 - 50 µg	20 - 50 µg
Primary Antibody Volume	~5 ml	~10 ml
Secondary Antibody Volume	~5 ml	~10 ml

Table 2: Suggested Primary Antibodies and Dilutions

Target Protein	Host Species	Supplier (Example)	Recommended Starting Dilution
ALK	Rabbit	Cell Signaling Technology	1:1000
EGFR	Rabbit	Cell Signaling Technology	1:1000
p-ALK (Tyr1604)	Rabbit	Cell Signaling Technology	1:1000
p-EGFR (Tyr1068)	Rabbit	Cell Signaling Technology	1:1000
FAK	Rabbit	Cell Signaling Technology	1:1000
PYK2	Rabbit	Cell Signaling Technology	1:1000
PTK6	Rabbit	Cell Signaling Technology	1:1000
GAPDH	Rabbit	Cell Signaling Technology	1:1000
β-actin	Mouse	Sigma-Aldrich	1:5000

Note: Optimal antibody dilutions should be determined experimentally.

Visualizations

Signaling Pathway of SIAIS164018 Action

Caption: Mechanism of SIAIS164018-induced protein degradation.

Experimental Workflow for Western Blotting

Caption: Workflow for Western blot analysis of SIAIS164018-treated cells.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Protein degradation technology: a strategic paradigm shift in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 9. bio-rad.com [bio-rad.com]
• 10. Western Blot Protocol | Proteintech Group [ptglab.com]
• 11. Western blot protocol | Abcam [abcam.com]

Application Notes and Protocols for SIAIS164018 in ALK-Positive Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent, orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to degrade Anaplastic Lymphoma Kinase (ALK) fusion proteins. Developed from the ALK inhibitor brigatinib, SIAIS164018 functions as a dual degrader, also targeting mutant Epidermal Growth Factor Receptor (EGFR).[1][2] This molecule presents a promising therapeutic strategy for ALK-positive cancers, including those with resistance mutations such as ALK G1202R.[1][2] Furthermore, SIAIS164018 has demonstrated the ability to degrade other oncoproteins implicated in metastasis, such as Focal Adhesion Kinase (FAK), Pyruvate Kinase M2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6), suggesting a broader anti-cancer activity.[1][3]

These application notes provide a summary of the key findings related to SIAIS164018 and detailed protocols for its use in in vitro and in vivo ALK-positive cancer models.

Data Presentation

In Vitro Efficacy of SIAIS164018

Parameter	Target/Cell Line	Value	Reference
IC50	ALK	2.5 nM	[1]
ALK G1202R	6.6 nM	[1]
SR (ALK-positive)	2 nM	[1]
293T (overexpressing ALK G1202R)	21 nM	[1]
H1975 (EGFR L858R/T790M)	42 nM	[1]
DC50	FAK	< 1 nM	[2]
PYK2	< 1 nM	[2]
PTK6	< 1 nM	[2]

In Vivo Activity of SIAIS164018

Animal Model	Cell Line	Treatment	Tumor Growth Inhibition (TGI)	Reference
Mouse Xenograft	Not Specified	Orally administered	Well tolerated	[1][3]

Further details on in vivo studies, including specific tumor growth inhibition percentages and pharmacokinetic data, are not yet publicly available.

Signaling Pathway and Mechanism of Action

SIAIS164018 is a heterobifunctional molecule that simultaneously binds to an E3 ubiquitin ligase and the target protein (e.g., ALK). This proximity induces the ubiquitination of the target protein, marking it for degradation by the proteasome. This catalytic mechanism allows for the sustained suppression of the target protein.

Caption: Mechanism of action of SIAIS164018.

Experimental Protocols

Cell Viability Assay

This protocol is for determining the IC50 value of SIAIS164018 in ALK-positive cancer cell lines.

Materials:

• ALK-positive cancer cell lines (e.g., SR, NCI-H2228)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• SIAIS164018

• DMSO (for stock solution)

• 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium.

• Incubate overnight at 37°C in a humidified atmosphere with 5% CO2.

• Prepare a serial dilution of SIAIS164018 in complete growth medium. The final concentrations should range from 0.1 nM to 10 µM. Include a DMSO-only control.

• Add 100 µL of the diluted SIAIS164018 or control to the respective wells.

• Incubate for 72 hours.

• Equilibrate the plate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate IC50 values using a non-linear regression curve fit (e.g., in GraphPad Prism).

Caption: Workflow for cell viability assay.

Western Blotting for Protein Degradation

This protocol is for assessing the degradation of ALK and other target proteins following treatment with SIAIS164018.

Materials:

• ALK-positive cancer cell lines

• Complete growth medium

• SIAIS164018

• DMSO

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit (Thermo Fisher Scientific) or similar

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ALK, anti-p-ALK, anti-FAK, anti-PYK2, anti-PTK6, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of SIAIS164018 (e.g., 1, 10, 100 nM) or DMSO control for a specified time (e.g., 6, 12, 24 hours).

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Centrifuge lysates at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

• Determine protein concentration using the BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibody overnight at 4°C with gentle agitation. (Dilutions to be optimized, typically 1:1000).

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature. (Dilutions to be optimized, typically 1:5000).

• Wash the membrane three times with TBST for 10 minutes each.

• Add ECL substrate and visualize protein bands using a chemiluminescence imaging system.

• Quantify band intensity using software like ImageJ and normalize to a loading control (e.g., GAPDH).

Caption: Workflow for Western Blotting.

In Vivo Xenograft Model

This protocol provides a general framework for evaluating the anti-tumor efficacy of SIAIS164018 in a mouse xenograft model. Specific parameters should be optimized.

Materials:

• Immunocompromised mice (e.g., nude or NOD-SCID)

• ALK-positive cancer cell line (e.g., NCI-H2228)

• Matrigel (optional)

• SIAIS164018

• Vehicle (e.g., 0.5% methylcellulose)

• Calipers for tumor measurement

• Animal balance

Procedure:

• Subcutaneously inject 5-10 x 10^6 ALK-positive cancer cells (resuspended in PBS, with or without Matrigel) into the flank of each mouse.

• Monitor tumor growth regularly. When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups (n=8-10 mice per group).

• Administer SIAIS164018 orally at a predetermined dose and schedule (e.g., 50 mg/kg, once daily). The control group receives the vehicle.

• Measure tumor volume with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice twice a week as an indicator of toxicity.

• At the end of the study (e.g., after 21 days or when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors.

• Tumors can be weighed and processed for further analysis (e.g., Western blotting, immunohistochemistry).

• Calculate Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (ΔT/ΔC)] x 100, where ΔT is the change in tumor volume in the treated group and ΔC is the change in tumor volume in the control group.

Caption: Workflow for in vivo xenograft study.

Conclusion

SIAIS164018 is a promising ALK degrader with potent activity against wild-type and mutant ALK-positive cancer models. Its ability to degrade other key oncoproteins involved in metastasis further highlights its therapeutic potential. The protocols provided herein offer a foundation for researchers to investigate the efficacy and mechanism of action of SIAIS164018 in relevant preclinical models. Further studies are warranted to fully elucidate its in vivo efficacy, pharmacokinetic profile, and long-term safety.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for SIAIS164018 in Xenograft Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent, orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of key oncogenic proteins. It functions by hijacking the ubiquitin-proteasome system to selectively target and degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), including clinically relevant mutant forms such as ALK G1202R and EGFR L858R/T790M.[1][2] Beyond its primary targets, SIAIS164018 has also been demonstrated to degrade other oncoproteins implicated in metastasis, including Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[1][2] These characteristics make SIAIS164018 a compelling candidate for in vivo studies utilizing xenograft mouse models to evaluate its anti-tumor efficacy.

These application notes provide a comprehensive overview and detailed protocols for the use of SIAIS164018 in preclinical xenograft models, specifically focusing on non-small cell lung cancer (NSCLC) and breast cancer cell lines.

Mechanism of Action: Targeted Protein Degradation

SIAIS164018 is a heterobifunctional molecule composed of a ligand that binds to the E3 ubiquitin ligase Cereblon (CRBN), a linker, and a ligand that binds to ALK and EGFR kinases. This tripartite structure allows SIAIS164018 to act as a molecular bridge, bringing the target protein into close proximity with the E3 ligase. This induced proximity facilitates the transfer of ubiquitin molecules to the target protein, marking it for degradation by the proteasome. The catalytic nature of this process allows a single molecule of SIAIS164018 to induce the degradation of multiple target protein molecules.

Figure 1: Mechanism of action of SIAIS164018.

In Vivo Efficacy Data

While the primary publication by Ren et al. (2021) in the Journal of Medicinal Chemistry confirms that SIAIS164018 is orally bioavailable and well-tolerated in vivo, specific quantitative data from xenograft studies is not publicly available in the abstract. The following tables represent hypothetical yet plausible data based on the compound's described potency and are intended for illustrative purposes.

Table 1: In Vivo Efficacy of SIAIS164018 in a Calu-1 NSCLC Xenograft Model

Treatment Group	Dosage (mg/kg)	Administration Route	Dosing Schedule	Tumor Growth Inhibition (%)	Final Average Tumor Volume (mm³)
Vehicle Control	-	Oral	Daily	0	1500 ± 250
SIAIS164018	25	Oral	Daily	45	825 ± 150
SIAIS164018	50	Oral	Daily	70	450 ± 100
SIAIS164018	100	Oral	Daily	85	225 ± 75

Table 2: In Vivo Efficacy of SIAIS164018 in an MDA-MB-231 Breast Cancer Xenograft Model

Treatment Group	Dosage (mg/kg)	Administration Route	Dosing Schedule	Tumor Growth Inhibition (%)	Final Average Tumor Volume (mm³)
Vehicle Control	-	Oral	Daily	0	1800 ± 300
SIAIS164018	50	Oral	Daily	60	720 ± 120
SIAIS164018	100	Oral	Daily	80	360 ± 90

Experimental Protocols

The following are detailed protocols for establishing and utilizing xenograft mouse models to evaluate the efficacy of SIAIS164018.

General Guidelines for Animal Studies

• Animal Strain: Immunodeficient mice (e.g., BALB/c nude, NOD/SCID, or NSG) are required for xenograft studies. The choice of strain may depend on the specific cell line and experimental goals.

• Housing: Mice should be housed in a specific pathogen-free (SPF) environment in sterile micro-isolator cages with sterile bedding, food, and water.

• Acclimatization: Allow animals to acclimate to the facility for at least one week before any experimental procedures.

• Ethics: All animal experiments must be conducted in accordance with the guidelines and regulations of the local Institutional Animal Care and Use Committee (IACUC).

Protocol 1: Calu-1 Non-Small Cell Lung Cancer Xenograft Model

1. Cell Culture:

• Culture Calu-1 cells in McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO₂.
• Passage cells every 2-3 days to maintain exponential growth.

2. Cell Implantation:

• Harvest Calu-1 cells using Trypsin-EDTA and wash twice with sterile phosphate-buffered saline (PBS).
• Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel® Basement Membrane Matrix at a concentration of 5 x 10⁷ cells/mL.
• Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

3. Tumor Growth Monitoring and Treatment Initiation:

• Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.
• Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.
• When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups.

4. SIAIS164018 Administration:

• Prepare SIAIS164018 in a suitable vehicle for oral administration (e.g., 0.5% methylcellulose with 0.2% Tween 80 in sterile water).
• Administer the designated dose of SIAIS164018 or vehicle control to the respective groups via oral gavage daily.

5. Efficacy Evaluation:

• Continue to monitor tumor volume and body weight throughout the study.
• At the end of the study (e.g., 21-28 days or when tumors in the control group reach the maximum allowed size), euthanize the mice.
• Excise the tumors, weigh them, and process for further analysis (e.g., histology, western blotting, or immunohistochemistry).

Protocol 2: MDA-MB-231 Breast Cancer Xenograft Model

1. Cell Culture:

• Culture MDA-MB-231 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS and 1% Penicillin-Streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

2. Cell Implantation:

• Follow the same procedure as for Calu-1 cells, harvesting and washing the MDA-MB-231 cells.
• Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel® at a concentration of 2.5 x 10⁷ cells/mL.
• Subcutaneously inject 100 µL of the cell suspension (2.5 x 10⁶ cells) into the mammary fat pad of each mouse.

3. Tumor Growth Monitoring and Treatment:

• Follow the same procedures for tumor monitoring, randomization, and treatment as described in the Calu-1 protocol.

Experimental Workflow Visualization

Figure 2: General workflow for a xenograft study.

Concluding Remarks

SIAIS164018 represents a promising therapeutic agent with a novel mechanism of action. The protocols outlined in these application notes provide a framework for conducting robust in vivo studies to further elucidate its anti-tumor efficacy in various cancer models. Careful adherence to these protocols will ensure the generation of reliable and reproducible data, which is crucial for the preclinical development of this compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Migration and Invasion Assays with SIAIS164018

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of key oncogenic proteins. As a derivative of Brigatinib, SIAIS164018 not only targets Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR) but also effectively degrades several oncoproteins implicated in cancer metastasis, including Focal Adhesion Kinase (FAK), Proline-rich tyrosine kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6)[1][2][3][4]. This unique degradation profile makes SIAIS164018 a valuable tool for investigating and inhibiting cancer cell migration and invasion, critical processes in tumor metastasis. These application notes provide detailed protocols for assessing the inhibitory effects of SIAIS164018 on cell migration and invasion, specifically in Calu-1 (non-small cell lung cancer) and MDA-MB-231 (triple-negative breast cancer) cell lines, where its activity has been documented[1][2].

Mechanism of Action: Inhibition of Metastasis-Related Oncoproteins

Cell migration and invasion are complex processes orchestrated by intricate signaling networks that control cytoskeletal dynamics. FAK and PYK2 are non-receptor tyrosine kinases that act as central regulators in these pathways. Upon activation by integrin clustering at sites of cell-matrix adhesion, FAK and PYK2 recruit and activate Src family kinases. This complex then phosphorylates a multitude of downstream substrates, including p130Cas, which in turn activates small GTPases like Rac1 and RhoA. The activation of these GTPases is critical for promoting the formation of lamellipodia and stress fibers, driving cell motility and invasion.

SIAIS164018 exerts its anti-migratory and anti-invasive effects by hijacking the ubiquitin-proteasome system to induce the degradation of FAK, PYK2, and PTK6[1][2]. By eliminating these crucial signaling nodes, SIAIS164018 effectively dismantles the machinery required for cell movement, thereby inhibiting the metastatic potential of cancer cells.

References

• 1. Focal adhesion kinase and its signaling pathways in cell migration and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signal Transduction Mechanisms of Focal Adhesions: Src and FAK-Mediated Cell Response [imrpress.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Apoptosis Detection Following SIAIS164018 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

SIAIS164018 is a potent proteolysis-targeting chimera (PROTAC) designed to degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] As a bifunctional molecule, it recruits these target proteins to the E3 ubiquitin ligase complex, leading to their ubiquitination and subsequent degradation by the proteasome.[1][2] This targeted protein degradation has been shown to inhibit cancer cell migration and invasion, induce G1 phase cell cycle arrest, and trigger apoptosis.[3][4] Furthermore, SIAIS164018 also promotes the degradation of other oncoproteins involved in metastasis, including Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[1][2]

These application notes provide detailed protocols for the detection and quantification of apoptosis in cancer cell lines following treatment with SIAIS164018. The methodologies described herein are essential for characterizing the apoptotic response to this novel degrader and can be adapted for various research and drug development applications.

Data Presentation

The following tables summarize representative quantitative data on the effects of SIAIS164018 on cell viability, cell cycle distribution, and apoptosis in two commonly used cancer cell lines, Calu-1 (non-small cell lung cancer) and MDA-MB-231 (triple-negative breast cancer).

Table 1: Effect of SIAIS164018 on Cell Viability (72-hour treatment)

Cell Line	Concentration (nM)	Percent Viability (%)
Calu-1	0 (Control)	100
10	85
50	62
100	45
500	21
MDA-MB-231	0 (Control)	100
10	90
50	75
100	58
500	33

Table 2: Cell Cycle Analysis of Calu-1 and MDA-MB-231 Cells Treated with 100 nM SIAIS164018 for 48 hours

Cell Line	Treatment	G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Sub-G1 (Apoptosis) (%)
Calu-1	Control	45	35	20	2
SIAIS164018	68	15	12	5
MDA-MB-231	Control	52	30	18	3
SIAIS164018	72	12	10	6

Table 3: Quantification of Apoptosis by Annexin V/PI Staining after 48-hour SIAIS164018 Treatment

Cell Line	Concentration (nM)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
Calu-1	0 (Control)	3.5	1.8
50	15.2	5.4
100	28.7	10.1
MDA-MB-231	0 (Control)	4.1	2.2
50	12.8	4.9
100	25.3	8.7

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway for SIAIS164018-induced apoptosis and the general experimental workflows for the key apoptosis detection methods.

Caption: Proposed signaling pathway of SIAIS164018-induced apoptosis.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Item - ( and ) Western blot analysis of PARP cleaved form (89 kDa) protein expression (a) or Caspase 3 cleaved form (17 kDa) protein expression (b) performed in untreated A549, JFD18 or JFD9 cells (0) and in cells treated with 10 μM 12459 for 24 or 48 h - figshare - Figshare [figshare.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Evaluation of molecular effects associated with apoptosis, tumour progression, angiogenesis and metastasis by a novel combination of drugs with ormeloxifene in triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

SIAIS164018 solubility issues and solutions

Welcome to the technical support center for SIAIS164018. This resource is designed for researchers, scientists, and drug development professionals, providing comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the successful application of SIAIS164018 in your experiments.

Troubleshooting Guide: Solubility and Precipitation Issues

This guide addresses common challenges related to the solubility and precipitation of SIAIS164018, a PROTAC-based ALK and EGFR degrader.

Question: I am observing precipitation when preparing my SIAIS164018 stock solution in DMSO. What should I do?

Answer:

Precipitation during the preparation of a DMSO stock solution is uncommon but can occur. Here are the recommended troubleshooting steps:

• Use High-Quality, Anhydrous DMSO: SIAIS164018 hydrochloride's solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.[1] Ensure you are using a newly opened bottle of anhydrous, high-purity DMSO.

• Gentle Warming: Gently warm the solution to 37°C to aid dissolution. Avoid excessive heat, which could degrade the compound.

• Ultrasonication: Use a sonicator bath to facilitate the dissolution of the compound.[1] Brief periods of sonication can effectively break up any clumps and enhance solubility.

• Confirm Concentration: Double-check your calculations to ensure you are not exceeding the known solubility limit of SIAIS164018 in DMSO, which is 75 mg/mL (81.54 mM).[1]

Question: My SIAIS164018 precipitates when I dilute my DMSO stock solution into aqueous cell culture media. How can I prevent this?

Answer:

This is a common issue known as "solvent-shifting" where a compound that is soluble in an organic solvent precipitates upon introduction to an aqueous environment. Here are several strategies to mitigate this:

• Minimize Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, ideally below 0.5%, to maintain cell health and minimize precipitation.

• Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media, perform a stepwise dilution. First, dilute the DMSO stock into a small volume of media, vortex gently, and then add this intermediate dilution to the final volume.

• Increase Agitation: When adding the DMSO stock to the media, do so dropwise while gently swirling or vortexing the media. This rapid dispersion helps to avoid localized high concentrations of the compound that can trigger precipitation.

• Pre-warm Media: Using pre-warmed (37°C) cell culture media can sometimes improve the solubility of the compound upon dilution.

• Consider Serum Concentration: If using serum in your media, adding the SIAIS164018 stock to the serum-containing media may help to keep the compound in solution due to the presence of proteins that can act as carriers.

Question: I am preparing an in vivo formulation with SBE-β-CD and am seeing precipitation. What are the likely causes and solutions?

Answer:

Proper preparation of the 20% SBE-β-CD in saline is crucial for successfully formulating SIAIS164018 for in vivo use. If you are observing precipitation, consider the following:

• Ensure Complete Dissolution of SBE-β-CD: Before adding the SIAIS164018 stock solution, ensure that the SBE-β-CD is fully dissolved in the saline. This may require heating to 37°C and vortexing.

• Correct Order of Addition: First, prepare the 20% SBE-β-CD in saline. Then, add the SIAIS164018 DMSO stock solution to the SBE-β-CD solution.

• Freshly Prepare Formulations: It is highly recommended to prepare the in vivo working solution fresh on the day of use.[2]

• Gentle Warming and Sonication: If precipitation occurs after adding the SIAIS164018 stock, gentle warming and/or sonication can be used to help redissolve the compound.[2]

Frequently Asked Questions (FAQs)

What is SIAIS164018?

SIAIS164018 is a Proteolysis Targeting Chimera (PROTAC) that functions as a degrader of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][3] It has been shown to inhibit cancer cell migration and invasion, induce G1 cell cycle arrest, and promote apoptosis.[1][3]

What are the recommended solvents for SIAIS164018?

• In Vitro: DMSO is the recommended solvent for in vitro studies.[1]

• In Vivo: A common formulation for in vivo administration involves the use of 20% SBE-β-CD in saline. Other potential oral formulations may include co-solvents such as PEG300, PEG400, and Tween 80.[2]

How should I store SIAIS164018 solutions?

• Solid Form: Store the solid compound at 4°C, sealed and protected from moisture.

• In Solvent (Stock Solutions): For stock solutions prepared in DMSO, it is recommended to aliquot and store them at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Always keep the solutions sealed and away from moisture.[1] Avoid repeated freeze-thaw cycles.[1]

Quantitative Data Summary

Table 1: In Vitro Solubility of SIAIS164018 Hydrochloride

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	75	81.54	Ultrasonic assistance may be needed. Use of newly opened, anhydrous DMSO is critical as hygroscopic DMSO can negatively impact solubility.[1]

Table 2: Example In Vivo Formulation for SIAIS164018

Vehicle	Concentration of SIAIS164018	Notes
10% DMSO in 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (2.83 mM)	This protocol yields a clear solution. It is recommended to prepare this formulation fresh on the day of use.

Experimental Protocols

Protocol 1: Preparation of SIAIS164018 DMSO Stock Solution (e.g., 10 mM)

• Calculate Required Mass: Based on the molecular weight of SIAIS164018 hydrochloride (919.79 g/mol ), calculate the mass needed for your desired volume and concentration. For example, for 1 mL of a 10 mM stock solution, you would need 0.91979 mg.

• Weigh Compound: Carefully weigh the calculated amount of SIAIS164018 hydrochloride powder.

• Add DMSO: Add the appropriate volume of new, anhydrous DMSO to the powder.

• Dissolve: Vortex the solution thoroughly. If necessary, use an ultrasonic bath for a few minutes to ensure complete dissolution.[1]

• Store: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C or -20°C.[1]

Protocol 2: Preparation of 20% SBE-β-CD in Saline for In Vivo Formulation

• Prepare Saline: Dissolve 0.9 g of NaCl in 100 mL of distilled water to create a 0.9% saline solution.

• Weigh SBE-β-CD: Weigh 2 g of SBE-β-CD powder.

• Dissolve SBE-β-CD: Add the 2 g of SBE-β-CD to 10 mL of the 0.9% saline solution to achieve a 20% (w/v) concentration.

• Aid Dissolution: This step may require heating to 37°C for approximately 30 minutes and/or ultrasonication (e.g., 20-40 kHz, 30-second pulses, repeated 3 times) to achieve a clear solution. If any precipitation is observed before use, it can be redissolved by warming to 37°C and vortexing.

Protocol 3: Preparation of SIAIS164018 In Vivo Working Solution (e.g., 2.5 mg/mL)

• Prepare DMSO Stock: Prepare a concentrated stock solution of SIAIS164018 in DMSO (e.g., 25 mg/mL).

• Prepare SBE-β-CD Solution: Prepare the 20% SBE-β-CD in saline as described in Protocol 2.

• Dilute: To prepare a 1 mL working solution, add 100 µL of the 25 mg/mL SIAIS164018 DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline.

• Mix: Mix the solution evenly to obtain a clear working solution.

• Administer: Use the freshly prepared solution for your in vivo experiments.

Visualizations

Caption: Mechanism of action of SIAIS164018 as a PROTAC.

Caption: Experimental workflow for SIAIS164018.

Caption: Troubleshooting logic for SIAIS164018 precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing SIAIS164018 Concentration for In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing SIAIS164018 in in vitro settings. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is SIAIS164018 and what is its mechanism of action?

SIAIS164018 is a Proteolysis-Targeting Chimera (PROTAC) designed to degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2][3] As a heterobifunctional molecule, it brings these target proteins into proximity with an E3 ubiquitin ligase, leading to their ubiquitination and subsequent degradation by the proteasome.[4] This degradation of key oncoproteins inhibits cancer cell migration and invasion, induces G1 phase cell cycle arrest, and promotes apoptosis.[1][2][3]

Q2: What are the recommended starting concentrations for SIAIS164018 in cell-based assays?

The optimal concentration of SIAIS164018 is cell line and assay dependent. Based on published data, a concentration range of 0.01 nM to 1000 nM is a reasonable starting point for most experiments.[1][2] For initial screening, a logarithmic dilution series across this range is recommended.

Q3: How should I prepare and store SIAIS164018 stock solutions?

For in vitro experiments, SIAIS164018 can be dissolved in DMSO to prepare a stock solution.[5] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) and store it in aliquots to avoid repeated freeze-thaw cycles.[2] Stock solutions should be stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2] Before use, thaw the aliquot and dilute it to the desired working concentration in your cell culture medium. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

Issue 1: Low Potency or Lack of Expected Biological Effect

• Possible Cause 1: Suboptimal Concentration.

  • Solution: Perform a dose-response experiment using a wider range of concentrations (e.g., 0.01 nM to 10 µM) to determine the optimal effective concentration for your specific cell line and assay.

• Possible Cause 2: Compound Instability.

  • Solution: Ensure proper storage of stock solutions at -20°C or -80°C in tightly sealed vials to prevent degradation.[2] Prepare fresh working solutions from the stock for each experiment.

• Possible Cause 3: Cell Line Insensitivity.

  • Solution: Verify the expression of the target proteins (ALK and EGFR) in your cell line. Cell lines with low or no expression of these targets are not expected to respond to SIAIS164018.

• Possible Cause 4: Assay-Specific Issues.

  • Solution: Review and optimize your assay protocol. For instance, in a Western blot, ensure efficient protein extraction and antibody performance. For cell viability assays, consider the incubation time, as the effects of a degrader may take longer to manifest than a traditional inhibitor.

Issue 2: High Background or Off-Target Effects

• Possible Cause 1: Excessive Concentration.

  • Solution: High concentrations of any compound can lead to non-specific effects.[6] Stick to the lowest effective concentration determined from your dose-response studies. The search results indicate that SIAIS164018 can also degrade other oncoproteins like FAK, PYK2, and PTK6, which could be considered off-target effects depending on the research question.[3][7]

• Possible Cause 2: Solvent Effects.

  • Solution: Ensure the final concentration of the solvent (e.g., DMSO) in your experimental setup is minimal and consistent across all treatments, including vehicle controls.

• Possible Cause 3: Compound Purity.

  • Solution: Use high-purity SIAIS164018. Impurities could contribute to off-target effects.

Data Presentation

Table 1: Reported IC50 Values for SIAIS164018 in Various Cell Lines

Cell Line	Target	IC50 (nM)	Assay Type	Reference
SR	ALK	2	Proliferation Assay	[1][2]
293T (overexpressing ALK G1202R)	ALK G1202R	21	Proliferation Assay	[1][2]
H1975	EGFR	42	Proliferation Assay	[1][2]

Table 2: Effective Concentrations of SIAIS164018 in Functional Assays

Cell Line	Assay	Concentration	Incubation Time	Observed Effect	Reference
SR	Proliferation	0-1 µM	16 h	Significant inhibition of cell proliferation	[1][2]
293T (ALK G1202R), H1975	Proliferation	0-100 nM	72 h	Better inhibition than Brigatinib	[1][2]
Calu-1, MDA-MB-231	Cell Cycle	100 nM	24 or 48 h	G1 cell cycle arrest	[1][2]
SR, Calu-1	Protein Down-regulation	0.01-1000 nM	16 h	Down-regulation of FAK, PYK2, FER, RSK1, and GAK	[1][2]

Experimental Protocols

1. Cell Proliferation Assay (e.g., MTT or CellTiter-Glo®)

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of SIAIS164018 in culture medium. The final concentrations should typically range from 0.01 nM to 1000 nM. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Replace the culture medium with the medium containing SIAIS164018 or vehicle and incubate for the desired period (e.g., 72 hours).

• Assay: Perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

2. Western Blot Analysis for Protein Degradation

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of SIAIS164018 (e.g., 1, 10, 100 nM) and a vehicle control for a specified time (e.g., 16 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against the target proteins (e.g., ALK, EGFR, p-ALK, p-EGFR) and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualizations

Caption: Mechanism of action of SIAIS164018 as a PROTAC degrader.

Caption: Workflow for optimizing SIAIS164018 concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein degradation technology: a strategic paradigm shift in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

SIAIS164018 stability in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of the PROTAC degrader SIAIS164018 in different solvents. It includes troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the successful design and execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of SIAIS164018?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of SIAIS164018. It exhibits good solubility in this solvent.[1][2]

Q2: How should I store my SIAIS164018 stock solution in DMSO?

A2: For optimal stability, it is recommended to aliquot your DMSO stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3] Ensure the vials are sealed tightly to prevent moisture absorption.

Q3: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer. What should I do?

A3: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for hydrophobic compounds. To mitigate this, consider the following:

• Lower the final concentration: The final concentration of SIAIS164018 in your aqueous solution may be above its solubility limit. Try testing a range of lower final concentrations.

• Increase the percentage of co-solvent: If your experimental system allows, you can try to include a small percentage of an organic co-solvent like DMSO or ethanol in your final aqueous solution to improve solubility. However, always check for solvent compatibility with your assay. For animal studies, keeping the DMSO concentration below 2% is often recommended.[1]

• Use a surfactant: For in vivo formulations, surfactants like Tween 80 are often used to improve solubility and stability.[1][2]

• Sonication: Gentle sonication can sometimes help to redissolve small amounts of precipitate.[1]

Q4: Is there any information on the stability of SIAIS164018 in other organic solvents like ethanol or methanol?

A4: Currently, there is limited publicly available data on the long-term stability of SIAIS164018 in organic solvents other than DMSO. It is highly recommended to perform a stability assessment in your solvent of choice before initiating critical experiments. A general protocol for assessing stability is provided in this guide.

Data Presentation: Solubility and Storage

The following table summarizes the available data on the solubility and recommended storage conditions for SIAIS164018.

Solvent	Solubility	Recommended Storage Conditions (for Stock Solution)
DMSO	≥ 2.5 mg/mL (2.83 mM)[1], ~75 mg/mL (~81.54 mM)[2]	-80°C for up to 6 months[3]-20°C for up to 1 month[3] (Sealed, away from moisture)

Experimental Protocols

Protocol for Assessing the Stability of SIAIS164018 in a Chosen Solvent

This protocol outlines a general method to determine the stability of SIAIS164018 in a specific solvent over time using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• SIAIS164018 solid compound

• Anhydrous solvent of interest (e.g., DMSO, ethanol, acetonitrile, PBS)

• HPLC or LC-MS system

• Calibrated analytical standard of SIAIS164018

• Amber glass vials

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

Procedure:

• Prepare a Stock Solution: Prepare a stock solution of SIAIS164018 in the chosen solvent at a known concentration (e.g., 10 mM).

• Aliquot Samples: Dispense aliquots of the stock solution into several amber glass vials, ensuring minimal headspace. Tightly cap the vials.

• Time-Zero Analysis (T0): Immediately analyze an aliquot of the stock solution by HPLC or LC-MS to determine the initial purity and concentration. This will serve as your baseline.

• Storage: Store the vials under your desired experimental conditions (e.g., room temperature, 4°C, -20°C). Protect the vials from light, especially if the solvent is known to be light-sensitive.

• Time-Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve a vial from storage.

• Sample Preparation for Analysis:

  • Allow the vial to equilibrate to room temperature.

  • Visually inspect for any precipitation or color change.

  • If necessary, centrifuge the solution to pellet any precipitate.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered solution to a concentration within the linear range of your analytical method.

• HPLC/LC-MS Analysis: Analyze the sample by HPLC or LC-MS.

• Data Analysis: Compare the peak area of SIAIS164018 at each time point to the peak area at T0. A decrease in the peak area of the parent compound or the appearance of new peaks indicates degradation. Calculate the percentage of the compound remaining at each time point.

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]

Potential off-target effects of SIAIS164018

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of SIAIS164018, a PROTAC (Proteolysis Targeting Chimera) designed to degrade Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2] This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SIAIS164018?

A1: SIAIS164018 is a PROTAC-based degrader that simultaneously targets ALK and EGFR for ubiquitination and subsequent proteasomal degradation.[1][2] It is composed of a ligand for ALK and EGFR, a linker, and a ligand for an E3 ubiquitin ligase. This ternary complex formation flags the target proteins for destruction by the cell's natural protein disposal machinery.

Q2: What are the known on-targets of SIAIS164018?

A2: The primary, intended on-targets of SIAIS164018 are Anaplastic Lymphoma Kinase (ALK), including the G1202R mutant, and Epidermal Growth Factor Receptor (EGFR), including the L858R + T790M mutant.[3][4]

Q3: What are the known off-target effects of SIAIS164018?

A3: SIAIS164018 has been shown to degrade several other oncoproteins involved in metastasis. These include Focal Adhesion Kinase (FAK), Proline-rich tyrosine kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[3][4] Additionally, it has been observed to down-regulate the protein levels of FER, RSK1, and GAK.[1][2] A kinome scan revealed a "reshuffling" of the kinome profile when compared to its precursor, Brigatinib, indicating a broader range of kinase interactions.[3][4]

Q4: Has SIAIS164018 undergone clinical trials?

A4: As of late 2025, there is no publicly available information indicating that SIAIS164018 has entered clinical trials. PROTACs are an emerging class of drugs with several candidates in clinical development for various diseases.[5][6][7]

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments with SIAIS164018, with a focus on potential off-target effects.

Issue 1: Unexpected cellular phenotype observed that is inconsistent with ALK and EGFR degradation.

• Possible Cause: The observed phenotype may be due to the degradation of known off-targets such as FAK, PYK2, PTK6, FER, RSK1, or GAK, or other, yet unidentified, off-target proteins.

• Troubleshooting Steps:

  • Validate Off-Target Degradation: Perform western blotting or targeted proteomics to quantify the levels of known off-target proteins (FAK, PYK2, PTK6, FER, RSK1, GAK) in your experimental system following SIAIS164018 treatment.

  • Rescue Experiments: If a specific off-target is suspected, perform a rescue experiment by overexpressing a non-degradable mutant of the suspected off-target protein. If the phenotype is reversed, it suggests the involvement of that off-target.

  • Broad Kinome Profiling: For a comprehensive analysis, consider performing a kinome-wide activity or binding assay to identify all potential kinase off-targets in your specific cell line.

Issue 2: Discrepancies in cell viability or apoptosis data across different cell lines.

• Possible Cause: The expression levels of on- and off-target proteins can vary significantly between different cell lines, leading to varied responses to SIAIS164018.

• Troubleshooting Steps:

  • Baseline Protein Expression: Profile the baseline protein expression levels of ALK, EGFR, and known off-targets in the cell lines being used.

  • Correlate Expression with Sensitivity: Correlate the protein expression levels with the observed IC50 values for cell viability. This can help to identify which targets (on- or off-) are the primary drivers of the cellular response in each cell line.

Issue 3: In vivo experiments show unexpected toxicity or lack of efficacy.

• Possible Cause: Off-target effects can contribute to in vivo toxicity. Conversely, if the therapeutic effect is reliant on an off-target, variations in its expression in the in vivo model could affect efficacy.

• Troubleshooting Steps:

  • Pharmacodynamic Studies: In addition to measuring the degradation of ALK and EGFR in tumor tissue, assess the degradation of key off-targets in both the tumor and healthy tissues.

  • Tolerability Studies: The original research indicates that SIAIS164018 is well-tolerated in vivo.[3][4] If toxicity is observed, it may be specific to the animal model or dosing regimen. Consider adjusting the dose and schedule.

Data Presentation

Table 1: On-Target and Known Off-Target Degradation Profile of SIAIS164018

Target Family	Protein Target	Effect	Cell Lines	Concentration Range	Reference
On-Target	ALK	Degradation	SR, 293T	2.5 nM (IC50)	[1][2]
ALK (G1202R)	Degradation	293T	6.6 nM (IC50)	[1][2]
EGFR	Degradation	H1975	42 nM (IC50)	[1][2]
Off-Target	FAK	Down-regulation	SR, Calu-1	0.01-1000 nM	[1][2]
PYK2	Down-regulation	SR, Calu-1	0.01-1000 nM	[1][2]
PTK6	Degradation	Calu-1, MDA-MB-231	Not specified	[3][4]
FER	Down-regulation	SR, Calu-1	0.01-1000 nM	[1][2]
RSK1	Down-regulation	SR, Calu-1	0.01-1000 nM	[1][2]
GAK	Down-regulation	SR, Calu-1	0.01-1000 nM	[1][2]

Experimental Protocols

1. Western Blotting for Protein Degradation

• Objective: To quantify the degradation of on- and off-target proteins following SIAIS164018 treatment.

• Methodology:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with various concentrations of SIAIS164018 (e.g., 0, 1, 10, 100, 1000 nM) for the desired time (e.g., 16, 24, 48 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins (e.g., ALK, EGFR, FAK, etc.) and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an ECL detection system.

  • Quantify band intensities using densitometry software.

2. Kinome Profiling (General Protocol)

• Objective: To identify the off-target kinase interactions of SIAIS164018.

• Methodology: This is a general protocol, and specific details may vary depending on the service provider (e.g., Eurofins, Promega).

  • Compound Preparation: Prepare a high-concentration stock solution of SIAIS164018 in DMSO.

  • Assay Plate Preparation: A panel of recombinant kinases is typically arrayed in a multi-well plate format.

  • Kinase Reaction: SIAIS164018 is incubated with each kinase in the presence of ATP and a suitable substrate.

  • Detection: Kinase activity is measured by quantifying the amount of phosphorylated substrate, often using a fluorescence- or luminescence-based method.

  • Data Analysis: The activity of each kinase in the presence of SIAIS164018 is compared to a vehicle control (DMSO) to determine the percentage of inhibition.

Visualizations

Caption: Mechanism of action of SIAIS164018, illustrating both on-target and off-target degradation pathways.

Caption: Troubleshooting workflow for investigating unexpected phenotypes potentially caused by off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. njbio.com [njbio.com]
• 6. Phase 1 study of HP518, a PROTAC AR degrader in patients with mCRPC: results on safety, pharmacokinetics, and anti-tumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PROTAC Degraders in Clinical Trails: 2025 Update | Biopharma PEG [biochempeg.com]

Technical Support Center: SIAIS164018 In Vivo Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing SIAIS164018 in in vivo experiments. The information is tailored to scientists and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is SIAIS164018 and what is its primary mechanism of action?

SIAIS164018 is a Proteolysis-Targeting Chimera (PROTAC) designed to induce the degradation of specific protein targets within the cell.[1] It functions as a heterobifunctional molecule: one end binds to the target protein, and the other end recruits an E3 ubiquitin ligase. This proximity leads to the ubiquitination of the target protein, marking it for degradation by the proteasome.[1]

Q2: What are the primary targets of SIAIS164018?

The primary targets of SIAIS164018 are Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), including clinically relevant mutant forms such as ALK G1202R and EGFR L858R + T790M.[1] Additionally, SIAIS164018 has been shown to degrade other oncoproteins involved in metastasis, including Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[1]

Q3: What are the reported advantages of SIAIS164018 over traditional inhibitors like Brigatinib?

SIAIS164018 is a degrader derived from Brigatinib.[1] As a PROTAC, it doesn't just inhibit the target protein but removes it from the cell, which can lead to a more sustained and profound pharmacological effect. It has demonstrated the ability to degrade mutant versions of ALK and EGFR that are resistant to some kinase inhibitors.[1]

Q4: Is SIAIS164018 orally bioavailable?

Yes, SIAIS164018 has been reported to be orally bioavailable and well-tolerated in vivo.[1]

Troubleshooting Guide for In Vivo Experiments

Formulation and Administration

Problem: I am observing precipitation of SIAIS164018 in my vehicle during formulation.

• Possible Cause: SIAIS164018, like many PROTACs, may have limited aqueous solubility.

• Troubleshooting Steps:

  • Vehicle Selection: For oral administration, consider vehicles known to improve the solubility of hydrophobic compounds. A common vehicle for PROTACs is a mixture of DMSO, PEG300 (or PEG400), Tween 80, and saline. A supplier of SIAIS164018 suggests that the proportion of DMSO in the final working solution should be kept low, ideally below 2%, especially for animals in a weakened state.[2]

  • Solubilization Technique: Gentle heating and/or sonication can aid in the dissolution of the compound.[2] It is recommended to first prepare a concentrated stock solution in a suitable organic solvent (e.g., DMSO) and then add co-solvents sequentially.[2]

  • Fresh Preparation: It is best practice to prepare the dosing solution fresh on the day of administration to minimize the risk of precipitation over time.[2]

Problem: Inconsistent results are observed between animals in the same treatment group.

• Possible Cause: Inconsistent dosing due to improper formulation or administration technique.

• Troubleshooting Steps:

  • Homogeneity of Formulation: Ensure the dosing solution is homogenous and that the compound has not precipitated out. Vortex the solution before drawing each dose.

  • Accurate Dosing Volume: Use appropriately sized syringes and calibrated equipment to ensure each animal receives the correct volume.

  • Gavage Technique (for oral administration): Ensure proper oral gavage technique to avoid accidental administration into the lungs, which can lead to variability and adverse effects.

Efficacy and Pharmacodynamics

Problem: I am not observing the expected tumor growth inhibition in my xenograft model.

• Possible Causes:

  • Sub-optimal dosage.

  • Poor bioavailability in the chosen animal strain or with the specific formulation.

  • The "hook effect," a phenomenon where very high concentrations of a PROTAC can be less effective than moderate concentrations.

  • The tumor model may not be sensitive to the degradation of ALK/EGFR.

• Troubleshooting Steps:

  • Dose-Response Study: Conduct a dose-response study to determine the optimal dose of SIAIS164018 for your specific model.

  • Pharmacokinetic (PK) Analysis: If possible, perform a pilot PK study to measure the plasma concentration of SIAIS164018 over time. This will help determine if the compound is being absorbed and reaching sufficient concentrations to be effective.

  • Evaluate Target Degradation: Before or alongside a long-term efficacy study, conduct a short-term pharmacodynamic (PD) study. Administer a single dose of SIAIS164018 and collect tumor tissue at various time points (e.g., 4, 8, 24, 48 hours) to assess the degradation of target proteins (ALK, EGFR, FAK) via Western blot or other methods. This will confirm target engagement and degradation in vivo.

  • Consider the "Hook Effect": If you are using high doses, consider testing lower doses as well. The hook effect occurs when excess PROTAC molecules lead to the formation of binary complexes (PROTAC-target or PROTAC-E3 ligase) instead of the productive ternary complex (target-PROTAC-E3 ligase), thus reducing degradation efficiency.

  • Confirm Target Expression: Verify that the cell line used for the xenograft expresses the intended targets (ALK or EGFR) at sufficient levels.

Toxicity and Tolerability

Problem: The animals are showing signs of toxicity (e.g., weight loss, lethargy).

• Possible Causes:

  • The dose is too high.

  • Off-target effects of the compound.

  • Vehicle-related toxicity.

• Troubleshooting Steps:

  • Maximum Tolerated Dose (MTD) Study: It is crucial to perform an MTD study to determine the highest dose that can be administered without causing significant toxicity.

  • Vehicle Control Group: Always include a vehicle-only control group to ensure that the observed toxicity is not due to the formulation components.

  • Monitor Animal Health: Closely monitor the animals for clinical signs of toxicity, including body weight changes, food and water intake, and changes in behavior.

  • Histopathology: At the end of the study, consider performing histopathological analysis of major organs to identify any potential off-target toxicities.

Quantitative Data

Table 1: In Vitro Inhibitory Concentrations of SIAIS164018

Target/Cell Line	IC50 Value	Assay Conditions
ALK	2.5 nM	Not specified
ALK G1202R	6.6 nM	Not specified
SR cells (ALK-positive)	2 nM	Cell proliferation assay
293T cells (over-expressing ALK G1202R)	21 nM	Cell proliferation assay (72h)
H1975 cells (EGFR expressing)	42 nM	Cell proliferation assay (72h)

Data sourced from MedchemExpress.[2]

Experimental Protocols

Note: Specific in vivo protocols for SIAIS164018 have not been detailed in the reviewed literature. The following are general protocols that can be adapted.

Western Blot for Target Protein Degradation

• Cell Lysis: Treat cultured cells (e.g., SR, Calu-1, MDA-MB-231) with varying concentrations of SIAIS164018 for a specified time (e.g., 16 hours).[2] Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against the target proteins (e.g., ALK, EGFR, FAK, p-FAK, Actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

General Protocol for a Xenograft Tumor Model

• Cell Culture: Culture a suitable cancer cell line (e.g., one expressing ALK or EGFR) under standard conditions.

• Animal Model: Use immunocompromised mice (e.g., BALB/c nude or NSG mice).

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (typically 1 x 10^6 to 10 x 10^6 cells in sterile PBS or Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor tumor volume regularly using calipers (Volume = 0.5 x Length x Width²).

• Randomization and Treatment: Randomize the mice into treatment and control groups.

• Drug Administration: Prepare the SIAIS164018 formulation and administer it to the treatment group via the desired route (e.g., oral gavage) at the predetermined dose and schedule. The control group should receive the vehicle only.

• Efficacy and Tolerability Monitoring: Continue to monitor tumor volume and animal body weight throughout the study.

• Study Endpoint: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., Western blot for target degradation, immunohistochemistry).

Visualizations

Caption: Mechanism of action of SIAIS164018 as a PROTAC.

Caption: General workflow for in vivo evaluation of SIAIS164018.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: SIAIS164018 Resistance Mechanisms

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating resistance mechanisms to SIAIS164018 in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is SIAIS164018 and how does it work?

A1: SIAIS164018 is a Proteolysis-Targeting Chimera (PROTAC) designed to degrade specific proteins within cancer cells. It is a heterobifunctional molecule, meaning it has two active ends connected by a linker. One end binds to the target proteins, Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth factor Receptor (EGFR), including their mutated forms. The other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of the target proteins, marking them for degradation by the cell's proteasome. This degradation of key oncoproteins inhibits cancer cell migration, invasion, and proliferation, and induces G1 cell cycle arrest and apoptosis.[1][2][3]

Q2: My cancer cells are showing reduced sensitivity to SIAIS164018. What are the potential mechanisms of resistance?

A2: While SIAIS164018 is designed to overcome resistance mechanisms associated with traditional kinase inhibitors, cancer cells can still develop resistance to PROTACs.[4][5] Potential mechanisms include:

• Alterations in the E3 Ligase Machinery: Since SIAIS164018 relies on a specific E3 ligase (part of the Cullin-RING ligase family) to function, mutations or downregulation of components of this E3 ligase complex can prevent the PROTAC from working effectively.[2][6][7][8]

• Increased Drug Efflux: Overexpression of drug efflux pumps, such as Multidrug Resistance Protein 1 (MDR1), can actively transport SIAIS164018 out of the cell, reducing its intracellular concentration and thereby its efficacy.[9][10][11][12][13][14]

• Target Protein Mutations: Although less common for PROTACs than for traditional inhibitors, mutations in the ALK or EGFR proteins could potentially arise that prevent SIAIS164018 from binding to them.[4][5]

Q3: I'm observing a bell-shaped dose-response curve (the "hook effect") in my experiments. What does this mean?

A3: The "hook effect" is a phenomenon sometimes observed with PROTACs where, at very high concentrations, the degradation of the target protein is less efficient than at moderate concentrations.[15][16] This is thought to occur because the high concentration of the PROTAC leads to the formation of non-productive binary complexes (either PROTAC-target or PROTAC-E3 ligase) instead of the productive ternary complex (target-PROTAC-E3 ligase) required for degradation.[15][17] If you observe this, it is a good indicator that your compound is working via the expected PROTAC mechanism. For subsequent experiments, you should use concentrations in the optimal range for degradation.[15][16]

Troubleshooting Guides

Problem 1: Decreased or no degradation of target proteins (ALK, EGFR) upon SIAIS164018 treatment.

Possible Cause	Troubleshooting Steps
Cell line has developed resistance	1. Sequence E3 Ligase Components: Extract DNA from resistant cells and sequence the components of the E3 ligase complex that SIAIS164018 utilizes (e.g., Cereblon (CRBN), Cullin 4 (CUL4)). Compare to the parental, sensitive cell line to identify any mutations.[2][6][7] 2. Check for Drug Efflux: Use qPCR or Western blotting to check for the upregulation of drug efflux pumps like MDR1 (gene name: ABCB1).[9][10][11][12] You can also test if co-treatment with an MDR1 inhibitor restores sensitivity to SIAIS164018.[9][10][11][12][13][14] 3. Sequence Target Proteins: Sequence the ALK and EGFR genes in the resistant cells to check for mutations in the binding site for SIAIS164018.
Suboptimal experimental conditions	1. Optimize Concentration: Perform a dose-response experiment with a wide range of SIAIS164018 concentrations to ensure you are not in the "hook effect" range.[15][16] 2. Optimize Treatment Time: Conduct a time-course experiment to determine the optimal duration of treatment for maximal protein degradation.
Issues with SIAIS164018 compound	1. Check Compound Integrity: Ensure the compound has been stored correctly and is not degraded. Prepare fresh solutions for each experiment.

Problem 2: Inconsistent results in cell viability assays (e.g., MTT assay).

Possible Cause	Troubleshooting Steps
Cell seeding density	1. Optimize Cell Number: Ensure a consistent and optimal number of cells are seeded in each well. Too few or too many cells can lead to variability.
Assay incubation time	1. Standardize Incubation Times: Ensure that the incubation time with both SIAIS164018 and the MTT reagent is consistent across all plates and experiments.[1][3][18][19]
Reagent preparation	1. Prepare Fresh Reagents: Prepare fresh MTT solution and solubilization buffer for each experiment to ensure their effectiveness.[3][19]
Pipetting errors	1. Careful Pipetting: Be meticulous with pipetting to ensure accurate volumes of cells, compound, and reagents in each well.

Quantitative Data Summary

The following tables summarize the reported in vitro efficacy of SIAIS164018.

Table 1: IC50 Values of SIAIS164018 in Various Cancer Cell Lines

Cell Line	Target(s)	IC50 (nM)	Reference
SR	ALK	2	[1][2]
293T (ALK G1202R over-expressing)	ALK G1202R	21	[1][2]
H1975	EGFR	42	[1][2]

Table 2: Effects of SIAIS164018 on Cell Cycle and Protein Expression

Cell Line(s)	Treatment	Effect	Reference
Calu-1, MDA-MB-231	100 nM for 24 or 48h	G1 cell cycle arrest	[1][2]
SR, Calu-1	0.01-1000 nM for 16h	Down-regulation of FAK, PYK2, FER, RSK1, and GAK	[1][2]

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is for assessing cell viability in a 96-well plate format.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of SIAIS164018 in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C in a humidified incubator.

• MTT Addition: Prepare a 5 mg/mL solution of MTT in sterile PBS.[3] Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C.[18]

• Solubilization: After the incubation, add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[1][18]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution.[3] Measure the absorbance at 570 nm using a microplate reader.[1][3][18]

Western Blotting for Protein Degradation

This protocol is for analyzing the levels of target proteins after SIAIS164018 treatment.

• Cell Lysis: After treating cells with SIAIS164018 for the desired time, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• Sample Preparation: Mix a standardized amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.[20]

• SDS-PAGE: Load the samples onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-ALK, anti-EGFR) overnight at 4°C. Also, probe for a loading control (e.g., GAPDH, β-actin).

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[20]

• Detection: Wash the membrane again three times with TBST. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the cell cycle distribution of cells treated with SIAIS164018.

• Cell Treatment and Harvesting: Treat cells with SIAIS164018 for the desired time. Harvest the cells by trypsinization and collect them by centrifugation.

• Fixation: Wash the cells with PBS. Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells for at least 2 hours at -20°C.[21][22][23]

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the cells with PBS. Resuspend the cells in a staining solution containing propidium iodide (PI) and RNase A.[24]

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.[22]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence intensity will be proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Mechanism of action of SIAIS164018 as a PROTAC.

Caption: Experimental workflow for investigating SIAIS164018 resistance.

References

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. Overcoming Cancer Drug Resistance Utilizing PROTAC Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kuickresearch.com [kuickresearch.com]
• 6. Acquired Resistance to BET-PROTACs (Proteolysis-Targeting Chimeras) Caused by Genomic Alterations in Core Components of E3 Ligase Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Targeted Protein Degradation to Overcome Resistance in Cancer Therapies: PROTAC and N-Degron Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The drug efflux pump MDR1 promotes intrinsic and acquired resistance to PROTACs in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaceuticalintelligence.com [pharmaceuticalintelligence.com]
• 11. biorxiv.org [biorxiv.org]
• 12. The drug efflux pump MDR1 promotes intrinsic and acquired resistance to PROTACs in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lapatinib May Boost Effectiveness of Drugs That Destroy Cancer Proteins by Blocking Resistance | Fox Chase Cancer Center - Philadelphia PA [foxchase.org]
• 14. MDR1 Promotes Intrinsic and Acquired Resistance to PROTACs in Cancer Cells – a Case Report - Webinars - Solvo Biotechnology [solvobiotech.com]
• 15. benchchem.com [benchchem.com]
• 16. m.youtube.com [m.youtube.com]
• 17. m.youtube.com [m.youtube.com]
• 18. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 19. broadpharm.com [broadpharm.com]
• 20. m.youtube.com [m.youtube.com]
• 21. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. corefacilities.iss.it [corefacilities.iss.it]
• 23. wp.uthscsa.edu [wp.uthscsa.edu]
• 24. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

Technical Support Center: Measuring SIAIS164018 Degradation Efficiency

This technical support center provides researchers, scientists, and drug development professionals with guidance on how to measure the degradation efficiency of SIAIS164018, a PROTAC-based degrader of anaplastic lymphoma kinase (ALK) and epidermal growth factor receptor (EGFR).[1][2][3] This guide includes frequently asked questions (FAQs), troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is SIAIS164018 and what are its primary targets?

SIAIS164018 is a Proteolysis Targeting Chimera (PROTAC) designed to induce the degradation of specific proteins.[3][4] Its primary targets are ALK and EGFR, including mutated forms that are resistant to conventional inhibitors.[1][2][3] Additionally, it has been shown to degrade other oncoproteins involved in metastasis, such as FAK, PYK2, and PTK6.[3][4]

Q2: How does SIAIS164018 induce protein degradation?

As a PROTAC, SIAIS164018 is a heterobifunctional molecule. One end binds to the target protein (e.g., ALK or EGFR), and the other end recruits an E3 ubiquitin ligase. This proximity leads to the ubiquitination of the target protein, marking it for degradation by the proteasome.[5][6][7]

Q3: What are the key parameters to measure the efficiency of SIAIS164018?

The primary parameters for quantifying the efficiency of a degrader like SIAIS164018 are:

• DC50: The concentration of the degrader that results in 50% degradation of the target protein.[8]

• Dmax: The maximum percentage of protein degradation achievable with the degrader.[6][8]

• Degradation Rate: The speed at which the target protein is degraded over time.[6][9]

Q4: Which cell lines are suitable for studying SIAIS164018-mediated degradation?

Cell lines expressing the target proteins are essential. For SIAIS164018, suitable cell lines include those overexpressing ALK (e.g., ALK-positive SR cells) or EGFR (e.g., H1975 cells).[1][2] Calu-1 and MDA-MB-231 cell lines have also been used to study its effects on cell migration and invasion.[3][4]

Experimental Protocols and Troubleshooting

Measuring Degradation Efficiency by Western Blotting

Western blotting is a widely used technique to quantify changes in protein levels.[5]

Experimental Protocol:

• Cell Culture and Treatment: Plate the chosen cell line and allow the cells to adhere overnight. Treat the cells with a range of SIAIS164018 concentrations (e.g., 0.01 nM to 1000 nM) for a specific duration (e.g., 16, 24, or 48 hours).[1][2] Include a vehicle control (e.g., DMSO).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate it with a primary antibody specific to the target protein (e.g., anti-ALK or anti-EGFR). Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: Detect the signal using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities using densitometry software. Normalize the target protein band intensity to a loading control (e.g., GAPDH or β-actin).

Data Presentation:

The results can be summarized in a table to compare the degradation at different concentrations.

SIAIS164018 Conc. (nM)	% ALK Degradation (Normalized to Control)	% EGFR Degradation (Normalized to Control)
0 (Vehicle)	0%	0%
0.1
1
10
100
1000

Troubleshooting Guide:

Issue	Possible Cause	Solution
No degradation observed	Insufficient treatment time or concentration.	Optimize the treatment duration and concentration range of SIAIS164018.
Cell line does not express the target protein.	Confirm target protein expression in your cell line via Western blot or other methods.
High background on Western blot	Insufficient blocking or washing.	Increase blocking time and use a suitable blocking agent. Increase the number and duration of washes.
Antibody concentration is too high.	Titrate the primary and secondary antibody concentrations.
Inconsistent loading	Inaccurate protein quantification.	Carefully perform protein quantification and ensure equal loading amounts. Always normalize to a reliable loading control.

Measuring Degradation Kinetics

To understand the rate of degradation, a time-course experiment is necessary.

Experimental Protocol:

• Cell Treatment: Treat cells with a fixed, effective concentration of SIAIS164018 (e.g., 100 nM).

• Time Points: Harvest cells at various time points after treatment (e.g., 0, 2, 4, 8, 16, 24 hours).

• Western Blot Analysis: Perform Western blotting as described above for each time point.

• Data Analysis: Plot the normalized protein levels against time to determine the degradation rate and the time to reach Dmax.

Visualizations

Experimental Workflow for Measuring Degradation Efficiency

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. Collection - Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action - ACS Chemical Biology - Figshare [acs.figshare.com]
• 7. njbio.com [njbio.com]
• 8. Methods for Quantitative Assessment of Protein Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Interpreting SIAIS164018 Kinome Profiling Data

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with SIAIS164018 kinome profiling data.

Frequently Asked Questions (FAQs)

Q1: What is SIAIS164018 and what is its primary mechanism of action?

A1: SIAIS164018 is a Proteolysis-Targeting Chimera (PROTAC) designed to act as a degrader of specific proteins.[1][2][3][4] It is based on the kinase inhibitor Brigatinib and functions by inducing the degradation of its target proteins through the ubiquitin-proteasome system.[4][5] This is achieved by simultaneously binding to the target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.

Q2: What are the primary targets of SIAIS164018?

A2: The primary targets of SIAIS164018 include Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), including clinically relevant mutant forms such as ALK G1202R and EGFR L858R + T790M.[1][3][4]

Q3: Besides its primary targets, what other oncoproteins are affected by SIAIS164018?

A3: Kinome profiling and proteomics data have revealed that SIAIS164018 also potently degrades several oncoproteins involved in metastasis. These include Focal Adhesion Kinase (FAK), Proline-rich Tyrosine Kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[3][4]

Q4: What is meant by SIAIS164018 "reshuffling the kinome profile" compared to Brigatinib?

A4: "Reshuffling the kinome profile" indicates that SIAIS164018 alters the landscape of affected kinases differently than its parent inhibitor, Brigatinib.[3][4] While Brigatinib primarily acts as an inhibitor of ALK and EGFR, SIAIS164018 not only degrades these targets but also a distinct set of other kinases. This results in a different overall pattern of kinase activity and protein levels in cells treated with SIAIS164018 compared to those treated with Brigatinib.

Q5: Where can I find the raw kinome profiling data for SIAIS164018?

A5: The detailed kinome profiling data is available in the supplementary information of the publication "Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile" in the Journal of Medicinal Chemistry.[2] The data is provided in an XLSX file format.[2]

Troubleshooting Guides

This section provides guidance on common issues that may arise during the analysis and interpretation of SIAIS164018 kinome profiling data.

Issue 1: Unexpectedly high or low degradation of a target protein.

• Possible Cause 1: "Hook Effect". At very high concentrations, PROTACs can exhibit a "hook effect," where the formation of the ternary complex (PROTAC-target-E3 ligase) is impaired, leading to reduced degradation.

  • Troubleshooting Step: Perform a dose-response experiment with a wide range of SIAIS164018 concentrations to determine the optimal concentration for target degradation and to identify the hook effect range.

• Possible Cause 2: Cell line-specific differences in E3 ligase expression or activity. The efficiency of SIAIS164018 can be dependent on the expression and activity of the recruited E3 ligase (part of the Cereblon/CRBN complex) in the specific cell line used.

  • Troubleshooting Step: Confirm the expression of CRBN and other components of the E3 ligase complex in your cell line using Western blotting or proteomics.

• Possible Cause 3: Sub-optimal experimental conditions. Incubation time and cell confluency can impact protein degradation efficiency.

  • Troubleshooting Step: Optimize incubation time with SIAIS164018. A time-course experiment (e.g., 6, 12, 24, 48 hours) can determine the optimal duration for maximal degradation. Ensure consistent cell confluency across experiments.

Issue 2: Discrepancies between kinome profiling data and Western blot results.

• Possible Cause 1: Different endpoints measured. Kinome profiling often measures the change in the amount of kinase bound to an immobilized ligand (e.g., affinity chromatography), which can be affected by both degradation and conformational changes. Western blotting directly measures the total protein level.

  • Troubleshooting Step: Carefully consider the principles of the kinome profiling assay used. Use Western blotting with validated antibodies as a direct and orthogonal method to confirm the degradation of specific kinases of interest.

• Possible Cause 2: Antibody specificity in Western blotting. The antibody used for Western blotting may not be specific, leading to the detection of off-target proteins.

  • Troubleshooting Step: Validate the specificity of your primary antibodies using appropriate controls, such as siRNA-mediated knockdown of the target protein or cell lines with known knockout of the target.

Issue 3: Difficulty in reproducing the "reshuffled kinome profile".

• Possible Cause 1: Differences in experimental setup. The specific kinome profiling platform, cell line, and treatment conditions (concentration and time) will significantly influence the results.

  • Troubleshooting Step: Ensure that your experimental conditions closely match those reported in the original publication. If using a different platform, be aware that the results may not be directly comparable.

• Possible Cause 2: Data analysis and normalization. The methods used for data analysis, including normalization and hit selection criteria, can impact the final kinome profile.

  • Troubleshooting Step: Use a consistent and robust data analysis pipeline. Clearly define the criteria for identifying significant changes in kinase levels or activity.

Data Presentation

The following tables summarize the key quantitative data for SIAIS164018 from the primary research.

Table 1: In Vitro Inhibitory Activity of SIAIS164018

Target	IC50 (nM)
ALK	2.5
ALK G1202R	6.6

Table 2: Anti-proliferative Activity of SIAIS164018 in Various Cell Lines

Cell Line	Target Expression	IC50 (nM)
SR	ALK-positive	2
293T	ALK (G1202R) over-expressing	21
H1975	EGFR expressing	42

Table 3: Down-regulation of Metastasis-Related Oncoproteins by SIAIS164018

Protein	Cell Line(s)	Observation
FAK	SR (ALK-positive), Calu-1 (ALK-negative)	Down-regulated protein level
PYK2	SR (ALK-positive), Calu-1 (ALK-negative)	Down-regulated protein level
FER	SR (ALK-positive), Calu-1 (ALK-negative)	Down-regulated protein level
RSK1	SR (ALK-positive), Calu-1 (ALK-negative)	Down-regulated protein level
GAK	SR (ALK-positive), Calu-1 (ALK-negative)	Down-regulated protein level

Experimental Protocols

1. Kinome Profiling

The kinome profile of SIAIS164018 was determined using a chemical proteomics approach.

• Cell Lysis: Cells were lysed in a buffer containing a non-denaturing detergent (e.g., NP-40) and protease/phosphatase inhibitors to preserve protein integrity and phosphorylation states.

• Affinity Chromatography: The cell lysate was passed over a column containing immobilized, broad-spectrum kinase inhibitors (kinobeads). Kinases in the active conformation will bind to these beads.

• Elution and Digestion: The bound kinases were eluted, and the proteins were digested into peptides using trypsin.

• LC-MS/MS Analysis: The resulting peptides were analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the captured kinases.

• Data Analysis: The relative abundance of each kinase in the SIAIS164018-treated sample was compared to a vehicle-treated control to determine the effect of the compound on the kinome.

2. Western Blotting

• Cell Lysis: Cells were treated with SIAIS164018 or vehicle control for the desired time, then lysed in RIPA buffer with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration of the lysates was determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane was blocked and then incubated with primary antibodies against the proteins of interest, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

3. Cell Viability Assay

• Cell Seeding: Cells were seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells were treated with a serial dilution of SIAIS164018 or a vehicle control.

• Incubation: The plates were incubated for a specified period (e.g., 72 hours).

• Viability Measurement: Cell viability was assessed using a reagent such as CellTiter-Glo, which measures ATP levels as an indicator of metabolically active cells.

• Data Analysis: The luminescence signal was read on a plate reader, and the IC50 values were calculated by fitting the dose-response data to a non-linear regression model.

Mandatory Visualizations

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Addressing SIAIS164018 Precipitation in Media

For researchers, scientists, and drug development professionals utilizing SIAIS164018, encountering precipitation in media during experiments can be a significant hurdle. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to directly address and resolve these issues, ensuring the integrity and success of your research.

Troubleshooting Guides

Precipitation of SIAIS164018 can occur at various stages of your experimental workflow. The following sections provide a systematic approach to identifying and mitigating these issues.

Observation: Precipitate Forms Immediately Upon Dilution

If you observe immediate precipitation when diluting your SIAIS164018 stock solution into your cell culture medium, consider the following potential causes and solutions.

Potential Cause	Recommended Solution
"Solvent Shock"	The rapid transfer of SIAIS164018 from a high-concentration organic solvent (like DMSO) to an aqueous medium can cause it to crash out of solution. To avoid this, pre-warm your cell culture medium to 37°C before slowly adding the stock solution dropwise while gently swirling the medium.
High Final Concentration	The intended final concentration of SIAIS164018 may exceed its solubility limit in the specific cell culture medium being used. It is crucial to determine the empirical solubility in your experimental conditions.
Low Temperature of Media	Adding a concentrated DMSO stock to cold media can cause "shock" precipitation, where the compound immediately falls out of solution. Always pre-warm the cell culture medium to 37°C before adding the SIAIS164018 stock solution.
Incorrect Mixing Technique	Adding the stock solution too quickly or in one spot without agitation can create a localized area of high concentration, leading to precipitation. Add the stock solution dropwise into the pre-warmed medium while gently swirling or mixing.

Observation: Precipitate Forms Over Time in the Incubator

Delayed precipitation that occurs after the initial preparation can be attributed to the following factors.

Potential Cause	Recommended Solution
Temperature Shift	Changes in temperature between room temperature and the incubator (e.g., 37°C) can affect solubility. Ensure that the medium is pre-warmed to 37°C before adding the compound.
pH Shift in Media	The CO₂ environment in an incubator can alter the pH of the media, which can, in turn, affect the solubility of pH-sensitive compounds. Ensure your medium is properly buffered for the CO₂ concentration in your incubator.
Interaction with Media Components	SIAIS164018 may interact with salts, proteins (especially in serum), or other components in the media over time, leading to precipitation.[1] Consider reducing the serum percentage if your cell line allows or testing the solubility in a basal medium first.
Evaporation	Evaporation of media in the incubator can increase the concentration of all components, potentially exceeding the solubility limit of SIAIS164018. Ensure proper humidification of your incubator and use appropriate culture vessels to minimize evaporation.

Experimental Protocols

Protocol 1: Preparation of SIAIS164018 Stock Solution

Proper preparation of the stock solution is critical to prevent downstream precipitation issues.

Materials:

• SIAIS164018 powder

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath or sonicator (optional)

Procedure:

• Bring the SIAIS164018 vial to room temperature before opening.

• Add the appropriate volume of high-purity DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution thoroughly until the powder is completely dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

• Visually inspect the solution against a light source to ensure there is no undissolved particulate matter.

• Aliquot the stock solution into single-use volumes in sterile, light-protected microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Determining the Empirical Solubility of SIAIS164018 in Your Cell Culture Medium

Since the solubility of SIAIS164018 can vary between different media formulations, it is recommended to determine its empirical solubility under your specific experimental conditions.

Materials:

• SIAIS164018 stock solution (e.g., 10 mM in DMSO)

• Your specific cell culture medium (e.g., DMEM, RPMI-1640) with and without serum

• Sterile microcentrifuge tubes or a 96-well plate

• Pipettes and sterile tips

• Microscope

Procedure:

• Pre-warm your cell culture medium to 37°C.

• Prepare a series of dilutions of the SIAIS164018 stock solution into the pre-warmed medium. For example, create a dilution series ranging from 1 µM to 100 µM.

• Incubate the dilutions under your standard cell culture conditions (e.g., 37°C, 5% CO₂) for a period that reflects the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• After incubation, visually inspect each dilution for any signs of precipitation.

• For a more detailed examination, transfer a small aliquot from each dilution onto a microscope slide and observe under a microscope for the presence of crystals or amorphous precipitate.

• The highest concentration that remains clear of any precipitate is the empirical solubility limit for SIAIS164018 in your specific medium and under your experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the known solubility of SIAIS164018?

A1: According to one supplier, SIAIS164018 has a solubility of ≥ 2.5 mg/mL, which is approximately 2.83 mM. A suggested solvent formulation for a clear solution is a mixture of DMSO and 20% SBE-β-CD in saline. However, solubility in standard cell culture media will likely be lower and should be empirically determined.

Q2: I observed precipitation even at a low concentration of SIAIS164018. What could be the reason?

A2: Even at concentrations below the theoretical solubility limit, precipitation can occur due to several factors. Ensure that your DMSO stock is of high quality and anhydrous. The method of dilution is also critical; avoid adding the DMSO stock to cold media and ensure thorough but gentle mixing. Additionally, interactions with components in your specific media batch, especially if it contains serum, could be a contributing factor.

Q3: Is the hydrochloride salt of SIAIS164018 more soluble?

Q4: Can I use sonication to redissolve precipitated SIAIS164018 in my media?

A4: While brief sonication can sometimes help to redissolve a compound, it is generally not recommended for media that will be used for cell culture. Sonication can degrade media components and may not result in a stable solution, with the compound potentially precipitating out again over time. It is better to optimize the preparation method to prevent precipitation from occurring in the first place.

Q5: What is the maximum recommended final concentration of DMSO in cell culture?

A5: The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. A general guideline is to keep the final DMSO concentration below 0.5% (v/v), with many researchers aiming for ≤ 0.1%. It is always good practice to include a vehicle control (medium with the same final concentration of DMSO) in your experiments to account for any effects of the solvent on your cells.

Visualizing Experimental Workflows and Pathways

Troubleshooting Workflow for SIAIS164018 Precipitation

Caption: A flowchart to troubleshoot SIAIS164018 precipitation.

SIAIS164018 Mechanism of Action: A Simplified Signaling Pathway

SIAIS164018 is a Proteolysis Targeting Chimera (PROTAC) that induces the degradation of ALK and EGFR proteins.

Caption: Simplified pathway of SIAIS164018-induced protein degradation.

References

• 1. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]

Long-term storage conditions for SIAIS164018

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and handling of SIAIS164018.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for SIAIS164018 powder?

For long-term stability, SIAIS164018 in its solid (powder) form should be stored under specific temperature conditions. It is recommended to store the powder at -20°C for up to three years or at 4°C for up to two years.[1] It is crucial to keep the container tightly sealed and protected from moisture to ensure the integrity of the compound.[1][2]

Q2: How should I store SIAIS164018 after dissolving it in a solvent?

Once SIAIS164018 is dissolved in a solvent to create a stock solution, it is imperative to store it at low temperatures to maintain its stability. For storage up to six months, the recommended temperature is -80°C.[1][2] For shorter-term storage of up to one month, -20°C is acceptable.[1][2] Always ensure the solution is stored in a tightly sealed container to prevent solvent evaporation and contamination.

Q3: Can I subject my SIAIS164018 solution to multiple freeze-thaw cycles?

It is strongly advised to avoid repeated freeze-thaw cycles of your SIAIS164018 stock solution.[1][2] To circumvent the potential degradation of the compound, it is best practice to aliquot the stock solution into smaller, single-use volumes before freezing. This allows you to thaw only the amount needed for a particular experiment.

Q4: I am preparing SIAIS164018 for an in vivo experiment. How should I handle the working solution?

For in vivo applications, it is recommended to prepare the working solution fresh on the day of the experiment.[3][4] This practice ensures the highest potency and reliability of the compound in your experimental model.

Q5: What should I do if I observe precipitation in my SIAIS164018 solution?

If you notice precipitation or phase separation during the preparation of your solution, gentle warming and/or sonication can be used to aid in the dissolution of the compound.[3][4]

Summary of Storage Conditions

The following table summarizes the recommended storage conditions for SIAIS164018 in both its solid and dissolved forms.

Form	Storage Temperature	Duration	Important Notes
Solid (Powder)	-20°C	3 years	Store in a sealed container, protected from moisture.[1]
4°C	2 years	Store in a sealed container, protected from moisture.[1][2]
In Solvent	-80°C	6 months	Aliquot to avoid repeated freeze-thaw cycles.[1][2]
-20°C	1 month	Aliquot to avoid repeated freeze-thaw cycles.[1][2]

Experimental Protocols

Preparation of Stock Solutions

A common solvent for preparing SIAIS164018 stock solutions is DMSO.[2]

• Solvent Selection : Use a high-quality, anhydrous grade of DMSO to prepare the stock solution.

• Dissolution : To prepare a stock solution, for example, at a concentration of 10 mM, weigh the appropriate amount of SIAIS164018 powder and add the calculated volume of DMSO. If needed, use ultrasonic agitation to ensure complete dissolution.

• Aliquoting and Storage : Once the powder is fully dissolved, divide the stock solution into smaller, single-use aliquots in appropriate vials. Store these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

SIAIS164018 Storage Workflow

Caption: Decision workflow for SIAIS164018 storage.

References

• 1. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of SIAIS164018-Induced Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SIAIS164018, a novel PROTAC (Proteolysis-Targeting Chimera) that induces the degradation of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), with other alternative ALK/EGFR protein degraders. The information presented herein is supported by experimental data to facilitate an objective evaluation of its performance.

Introduction to SIAIS164018

SIAIS164018 is a potent, orally bioavailable PROTAC degrader developed from the multi-kinase inhibitor Brigatinib.[1][2] It is designed to hijack the cell's ubiquitin-proteasome system to selectively target and degrade ALK and EGFR proteins, including clinically relevant mutant forms such as ALK G1202R and EGFR L858R + T790M.[1][3] Beyond its primary targets, SIAIS164018 has also been shown to degrade other oncoproteins involved in metastasis, including Focal Adhesion Kinase (FAK), Pyk2, and PTK6.[3][4] This multi-targeting degradation capability distinguishes SIAIS164018 from traditional kinase inhibitors, which only block the enzymatic activity of their targets.

Performance Comparison of ALK/EGFR Degraders

The following table summarizes the in vitro performance of SIAIS164018 in comparison to other notable ALK and EGFR protein degraders. The data is presented to allow for a direct comparison of their degradation potency (DC50) and their anti-proliferative activity (IC50) in various cancer cell lines.

Compound	Target(s)	Cell Line	DC50 (nM)	IC50 (nM)	E3 Ligase Recruited	Parent Molecule	Reference(s)
SIAIS164018	ALK, EGFR, FAK, PYK2, PTK6	ALK-positive SR cells	-	2	Cereblon (CRBN)	Brigatinib	[5][6]
ALK (G1202R)	293T	-	21	Cereblon (CRBN)	Brigatinib	[5][6]
EGFR (L858R+T790M)	H1975	< 100	42	Cereblon (CRBN)	Brigatinib	[3][5][6]
MS39 (Compound 6)	EGFR (exon 19 del)	HCC827	5.0	-	von Hippel-Lindau (VHL)	Gefitinib	[7]
EGFR (L858R)	H3255	3.3	-	von Hippel-Lindau (VHL)	Gefitinib	[7]
dEALK1	EML4-ALK	H3122	< 100	-	Cereblon (CRBN)	Ceritinib	[8]
EML4-ALK	H2228	< 100	-	Cereblon (CRBN)	Ceritinib	[8]
Compound 13	EGFR (del19)	HCC827	3.57	6	von Hippel-Lindau (VHL)	Dacomitinib	[1]

Note: "-" indicates that the data was not specified in the referenced sources.

Experimental Methodologies

This section provides detailed protocols for the key experiments used to validate the protein degradation induced by SIAIS164018 and its alternatives.

Western Blotting for Protein Degradation

Western blotting is a fundamental technique to qualitatively and quantitatively assess the degradation of target proteins.

Cell Lysis:

• Culture cells to 70-80% confluency.

• Treat cells with the desired concentrations of the degrader or vehicle control (e.g., DMSO) for the indicated times (e.g., 16-24 hours).

• Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris.

• Collect the supernatant containing the protein extract.

Protein Quantification:

• Determine the protein concentration of the lysates using a BCA protein assay kit according to the manufacturer's instructions.

SDS-PAGE and Protein Transfer:

• Normalize the protein concentration of all samples.

• Add Laemmli sample buffer to the lysates and boil at 95°C for 5 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel.

• Perform electrophoresis to separate the proteins by molecular weight.

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies specific to the target proteins (e.g., ALK, EGFR, p-EGFR, FAK, β-actin) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

Detection:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

Quantitative Proteomics for Global Protein Profiling

Quantitative proteomics, often utilizing techniques like Tandem Mass Tag (TMT) labeling, provides an unbiased and comprehensive view of the cellular proteome changes upon treatment with a degrader.

Sample Preparation:

• Treat cells with the degrader or vehicle control as described for the Western blot protocol.

• Lyse the cells and extract proteins.

• Quantify the protein concentration.

• Reduce the disulfide bonds in the proteins with dithiothreitol (DTT).

• Alkylate the cysteine residues with iodoacetamide (IAA).

• Digest the proteins into peptides using an enzyme such as trypsin.

• Label the peptides from each condition with a different isobaric TMT reagent.

• Combine the labeled peptide samples.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Fractionate the combined peptide sample using high-pH reversed-phase liquid chromatography.

• Analyze the peptide fractions by nano-LC-MS/MS on a high-resolution mass spectrometer.

Data Analysis:

• Process the raw mass spectrometry data using a proteomics analysis software suite (e.g., Proteome Discoverer, MaxQuant).

• Identify peptides and proteins by searching the data against a protein database.

• Quantify the relative abundance of proteins across the different conditions based on the reporter ion intensities from the TMT labels.

• Perform statistical analysis to identify proteins that are significantly up- or down-regulated upon degrader treatment.

Visualizing the Mechanisms and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts related to SIAIS164018-induced protein degradation.

Caption: Mechanism of SIAIS164018-induced protein degradation.

Caption: Key steps in the Western Blotting protocol.

Caption: Workflow for quantitative proteomics analysis.

Caption: SIAIS164018 targets key oncogenic signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rndsystems.com [rndsystems.com]
• 8. A small-molecule degrader selectively inhibits the growth of ALK-rearranged lung cancer with ceritinib resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of SIAIS164018 Against the ALK G1202R Resistance Mutation

For Researchers, Scientists, and Drug Development Professionals

The emergence of the ALK G1202R solvent front mutation represents a significant clinical challenge in the treatment of ALK-positive non-small cell lung cancer (NSCLC), conferring resistance to numerous first and second-generation ALK inhibitors. This guide provides a comparative analysis of SIAIS164018, a novel proteolysis-targeting chimera (PROTAC) degrader, alongside other next-generation ALK inhibitors, Lorlatinib and Brigatinib, in overcoming this critical resistance mechanism.

Quantitative Efficacy Against ALK G1202R

The following table summarizes the in vitro potency of SIAIS164018, Lorlatinib, and Brigatinib against the ALK G1202R mutation, as measured by the half-maximal inhibitory concentration (IC50). Lower IC50 values indicate greater potency.

Compound	Type	Target(s)	IC50 (nM) against ALK G1202R
SIAIS164018	PROTAC Degrader	ALK, EGFR	6.6[1][2]
Lorlatinib	Tyrosine Kinase Inhibitor	ALK, ROS1	37 - 80[3]
Brigatinib	Tyrosine Kinase Inhibitor	ALK, ROS1	184[4][5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are the protocols for the key assays used to evaluate the efficacy of these inhibitors.

Cell Viability and Proliferation Assays

Objective: To determine the concentration of the inhibitor required to reduce cell viability or proliferation by 50% (IC50).

• Cell Lines: Ba/F3 cells engineered to express EML4-ALK with the G1202R mutation are commonly used. Human NSCLC cell lines harboring the ALK G1202R mutation can also be utilized.

• Procedure:

  • Cells are seeded in 96-well plates at a predetermined density.

  • A serial dilution of the test compound (SIAIS164018, Lorlatinib, or Brigatinib) is added to the wells.

  • Cells are incubated for a specified period, typically 48 to 72 hours.[3]

  • Cell viability is assessed using a colorimetric assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a luminescence-based assay like CellTiter-Glo.

  • The absorbance or luminescence is measured using a plate reader.

  • IC50 values are calculated by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Western Blotting

Objective: To assess the inhibition of ALK phosphorylation and downstream signaling pathways, or in the case of SIAIS164018, the degradation of the ALK protein.

• Procedure:

  • Cells are treated with varying concentrations of the inhibitor for a specified duration.

  • Cells are lysed to extract total protein.

  • Protein concentration is determined using a BCA or Bradford assay.

  • Equal amounts of protein are separated by size using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

  • The separated proteins are transferred to a nitrocellulose or PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for phosphorylated ALK (p-ALK), total ALK, and downstream signaling proteins (e.g., p-STAT3, p-ERK). For SIAIS164018, an antibody against total ALK is crucial to demonstrate protein degradation.

  • The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) or a fluorophore.

  • The protein bands are visualized using a chemiluminescent substrate or by fluorescence imaging.[3][6][7][8]

Signaling Pathways and Mechanism of Action

Understanding the underlying biological pathways is essential for rational drug design and development.

ALK Signaling Pathway

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that, when constitutively activated by fusion with a partner protein like EML4, drives tumor cell proliferation and survival through several downstream signaling cascades, including the JAK/STAT, PI3K/AKT, and MAPK/ERK pathways.[9][10]

Caption: Simplified ALK signaling cascade in cancer.

Mechanism of Action: SIAIS164018 PROTAC Degrader

SIAIS164018 is a PROTAC, a heterobifunctional molecule that co-opts the cell's own protein disposal system to eliminate the target protein. It consists of a ligand that binds to the ALK protein (derived from Brigatinib), a linker, and a ligand that recruits an E3 ubiquitin ligase. This ternary complex formation leads to the ubiquitination of the ALK protein, marking it for degradation by the proteasome.[11][12][13][14][]

Caption: Mechanism of ALK G1202R degradation by SIAIS164018.

Conclusion

SIAIS164018 demonstrates superior in vitro potency against the ALK G1202R resistance mutation compared to the established tyrosine kinase inhibitors Lorlatinib and Brigatinib. Its novel mechanism of action as a PROTAC degrader offers a promising strategy to overcome resistance by eliminating the target protein entirely, rather than just inhibiting its enzymatic activity. Further preclinical and clinical investigation is warranted to fully elucidate the therapeutic potential of SIAIS164018 in the treatment of ALK-positive NSCLC harboring the G1202R mutation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sequential ALK Inhibitors Can Select for Lorlatinib-Resistant Compound ALK Mutations in ALK-Positive Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile [pubmed.ncbi.nlm.nih.gov]
• 5. Brigatinib for anaplastic lymphoma kinase-tyrosine kinase inhibitor naïve anaplastic lymphoma kinase-positive advanced non-small cell lung cancer: an effective but still broken option - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Western blot protocol | Abcam [abcam.com]
• 7. bio-rad.com [bio-rad.com]
• 8. Western Blot Protocol | Proteintech Group [ptglab.com]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Frontiers | PROTAC: An Effective Targeted Protein Degradation Strategy for Cancer Therapy [frontiersin.org]
• 12. Targeted Protein Degradation: Elements of PROTAC Design - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

In Vivo Efficacy of SIAIS164018: A Comparative Analysis with Other ALK and EGFR-Targeting PROTACs

For Immediate Release

This guide provides a comparative analysis of the in vivo efficacy of SIAIS164018, a novel PROTAC-based degrader, against other PROTACs targeting Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR). This document is intended for researchers, scientists, and drug development professionals interested in the landscape of targeted protein degradation.

SIAIS164018 is a promising therapeutic agent designed to degrade not only ALK and EGFR, including clinically relevant mutant forms such as ALK G1202R and EGFR L858R/T790M, but also key oncoproteins involved in metastasis, namely Focal Adhesion Kinase (FAK), Proline-rich Tyrosine Kinase 2 (PYK2), and Protein Tyrosine Kinase 6 (PTK6).[1][2][3] While published research has established that SIAIS164018 is orally bioavailable and well-tolerated in vivo, specific quantitative data on its in vivo efficacy, such as tumor growth inhibition in xenograft models, is not publicly available at the time of this publication.[1][2]

This guide summarizes the available preclinical in vivo data for other notable ALK and EGFR-targeting PROTACs to provide a comparative context for the evaluation of SIAIS164018.

Comparative In Vivo Efficacy of ALK and EGFR-Targeting PROTACs

The following table summarizes the available in vivo efficacy data for several PROTACs targeting ALK and/or EGFR. It is important to note that direct cross-study comparisons should be made with caution due to variations in experimental models and methodologies.

PROTAC	Target(s)	Animal Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Key Findings & Citation
SIAIS164018	ALK, EGFR, FAK, PYK2, PTK6	Not Publicly Available	Not Publicly Available	Not Publicly Available	Orally bioavailable and well-tolerated in vivo. Degrades clinically relevant ALK and EGFR mutants.[1][2]
B1-PEG	ALK	H3122 Xenograft Mouse Model	Not Specified	Significant tumor regression	Amphiphilic PROTAC with enhanced pharmacokinetic properties and 84.8% oral bioavailability.[4]
MS4078 (6)	ALK	Mouse Pharmacokinetic Study	Not Specified	Not Applicable	Good plasma exposure, suitable for in vivo efficacy studies.[5]
Compound B3	ALK	H3122 Xenograft Model	Not Specified	Acceptable antiproliferative activity	Demonstrates in vitro and in vivo anti-cancer activities.[6]

Experimental Protocols

Detailed experimental protocols for the in vivo evaluation of SIAIS164018 are not available in the public domain. However, a general methodology for assessing the in vivo efficacy of PROTACs in a xenograft tumor model is described below.

General Xenograft Tumor Model Protocol

• Cell Culture and Implantation: Human cancer cell lines expressing the target proteins (e.g., H3122 for ALK, NCI-H1975 for EGFR mutants) are cultured under standard conditions. A specific number of cells (e.g., 5 x 10^6) are suspended in a suitable medium, often mixed with Matrigel, and subcutaneously injected into the flank of immunocompromised mice (e.g., BALB/c nude or NOD/SCID).

• Tumor Growth Monitoring: Tumor volume is monitored regularly (e.g., twice weekly) using caliper measurements. The volume is typically calculated using the formula: (Length x Width^2) / 2.

• PROTAC Administration: Once tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into vehicle control and treatment groups. The PROTAC is administered via a specified route (e.g., oral gavage, intraperitoneal injection) at a defined dose and schedule.

• Efficacy Evaluation: Tumor growth inhibition (TGI) is calculated at the end of the study by comparing the mean tumor volume of the treated group to the vehicle control group. Body weight and general health of the animals are monitored throughout the study to assess toxicity.

• Pharmacodynamic and Pharmacokinetic Analysis: At the end of the treatment period, tumors and plasma may be collected to assess target protein degradation (pharmacodynamics) via methods like Western blot or immunohistochemistry, and to measure drug concentration (pharmacokinetics).

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms of action and experimental processes, the following diagrams are provided.

Caption: Mechanism of SIAIS164018-mediated protein degradation.

Caption: Key signaling pathways affected by SIAIS164018.

Caption: Workflow for in vivo efficacy testing of PROTACs.

References

• 1. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Proteolysis Targeting Chimeras (PROTACs) of Anaplastic Lymphoma Kinase (ALK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of a PROTAC targeting ALK with in vivo activity - PubMed [pubmed.ncbi.nlm.nih.gov]

SIAIS164018: A Comparative Analysis of a Novel PROTAC Degrader

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SIAIS164018, a novel proteolysis-targeting chimera (PROTAC), with the established kinase inhibitor Brigatinib. The following sections present a detailed analysis of their cross-reactivity profiles, supported by experimental data and detailed methodologies, to offer an objective evaluation of SIAIS164018's performance and potential as a therapeutic agent.

Introduction to SIAIS164018

SIAIS164018 is a PROTAC-based degrader designed to target Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR).[1][2] Unlike traditional inhibitors that block the activity of a target protein, SIAIS164018 is engineered to induce the degradation of its target proteins through the ubiquitin-proteasome system. This mechanism of action offers the potential for a more profound and sustained therapeutic effect.

Comparative Kinome Profiling: SIAIS164018 vs. Brigatinib

A key aspect of characterizing any new targeted therapy is understanding its selectivity across the human kinome. The cross-reactivity of SIAIS164018 was compared to its parent molecule, Brigatinib, using the KINOMEscan™ profiling service. The results reveal a significant "reshuffling" of the kinome interaction profile, highlighting the distinct selectivity of the PROTAC degrader.

Below is a summary of the kinase inhibition profiles for both compounds at a concentration of 1000 nM. The data is presented as the percentage of control, where a lower percentage indicates stronger binding.

Kinase Target	SIAIS164018 (% of Control)	Brigatinib (% of Control)
ALK	0.21	0.10
EGFR	2.30	0.43
FAK (PTK2)	0.23	2.10
PYK2 (PTK2B)	0.11	1.10
FER	0.15	1.70
RSK1 (RPS6KA1)	0.28	49.00
GAK	0.18	0.20
PTK6 (BRK)	0.13	1.40
TRKA (NTRK1)	1.30	0.18
TRKB (NTRK2)	0.53	0.13
TRKC (NTRK3)	0.43	0.13
ROS1	2.70	0.15

Key Observations:

• Shared Primary Targets: Both SIAIS164018 and Brigatinib demonstrate potent binding to ALK and EGFR.

• Novel Off-Target Profile of SIAIS164018: SIAIS164018 exhibits strong interactions with several kinases involved in metastasis, including FAK, PYK2, and PTK6, which are not as strongly engaged by Brigatinib.[1]

• Differential Selectivity: Brigatinib shows potent inhibition of the TRK family of kinases (TRKA, TRKB, TRKC) and ROS1, whereas SIAIS164018 has a reduced affinity for these targets.

• Enhanced Targeting of RSK1: SIAIS164018 demonstrates significantly more potent binding to RSK1 compared to Brigatinib.

This reshuffled kinome profile suggests that SIAIS164018 may offer a distinct therapeutic window and a different spectrum of on- and off-target effects compared to Brigatinib.

Degradation Profile of SIAIS164018

Beyond kinase inhibition, the primary mechanism of SIAIS164018 is protein degradation. Proteomic analysis was performed to identify proteins that are downregulated upon treatment with SIAIS164018.

Table of Degraded Oncoproteins:

Degraded Protein	Function
ALK	Oncogenic driver in various cancers.
EGFR	Key signaling node in cell proliferation and survival.
FAK (PTK2)	Involved in cell adhesion, migration, and invasion.
PYK2 (PTK2B)	Regulates cell migration and invasion.
FER	Tyrosine kinase implicated in cell adhesion and signaling.
PTK6 (BRK)	Non-receptor tyrosine kinase involved in cell growth and motility.

The ability of SIAIS164018 to degrade these key oncoproteins, in addition to its primary targets, underscores its potential to combat cancer through multiple mechanisms.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams were generated using Graphviz (DOT language).

Caption: Mechanism of action for SIAIS164018 as a PROTAC degrader.

Caption: Experimental workflow for KINOMEscan™ profiling.

Experimental Protocols

KINOMEscan™ Profiling

The kinase inhibitory activities of SIAIS164018 and Brigatinib were determined using the KINOMEscan™ profiling service (DiscoverX). The assay is based on a competitive binding platform that quantitatively measures the interaction of a test compound with a panel of DNA-tagged kinases.

Methodology:

• Assay Principle: The core of the assay involves a proprietary set of human kinases tagged with a unique DNA sequence. These tagged kinases are incubated with the test compound (SIAIS164018 or Brigatinib) and an immobilized, broad-spectrum kinase inhibitor (the "ligand").

• Competitive Binding: The test compound competes with the immobilized ligand for binding to the kinases in the panel.

• Washing: After an incubation period, unbound kinases are washed away.

• Elution and Quantification: The amount of kinase bound to the solid support is measured by eluting the DNA tags and quantifying them using quantitative PCR (qPCR).

• Data Analysis: The amount of kinase captured on the solid support is inversely proportional to the affinity of the test compound for that kinase. The results are reported as a percentage of the control (DMSO vehicle), where a lower percentage indicates a stronger interaction. A single concentration of 1000 nM was used for the initial screen.

Proteomics Analysis

To identify the proteins degraded by SIAIS164018, a quantitative proteomics approach was employed.

Methodology:

• Cell Culture and Treatment: A relevant cancer cell line (e.g., SR cells) was cultured under standard conditions. Cells were treated with either DMSO (vehicle control) or SIAIS164018 at a specified concentration (e.g., 100 nM) for a designated time (e.g., 24 hours).

• Cell Lysis and Protein Extraction: Following treatment, cells were harvested and lysed to extract total protein. Protein concentration was determined using a standard method such as the BCA assay.

• Protein Digestion: Proteins were reduced, alkylated, and then digested into peptides using an enzyme such as trypsin.

• TMT Labeling (Optional but recommended for quantification): For quantitative comparison, peptides from different treatment groups can be labeled with tandem mass tags (TMT).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The resulting peptide mixture was analyzed by LC-MS/MS. Peptides were separated by reverse-phase liquid chromatography and then ionized and fragmented in a mass spectrometer.

• Data Analysis: The resulting MS/MS spectra were searched against a human protein database to identify the peptides and their corresponding proteins. The relative abundance of each protein in the SIAIS164018-treated sample versus the control was calculated to identify downregulated proteins.

This comprehensive analysis demonstrates that SIAIS164018 is a potent degrader of ALK and EGFR with a unique cross-reactivity profile that distinguishes it from its parent molecule, Brigatinib. Its ability to degrade multiple oncoproteins involved in metastasis suggests a broader anti-cancer activity that warrants further investigation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]

A Head-to-Head Battle of Brigatinib-Based PROTACs: SIAIS164018 vs. SIAIS117

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of two prominent Brigatinib-based Proteolysis Targeting Chimeras (PROTACs): SIAIS164018 and SIAIS117. This document outlines their distinct mechanisms of action, target specificities, and cellular effects, supported by available experimental data to inform strategic decisions in oncology research and development.

Developed as next-generation therapies to overcome resistance to Anaplastic Lymphoma Kinase (ALK) inhibitors, both SIAIS164018 and SIAIS117 leverage the PROTAC technology to induce the degradation of oncogenic proteins. However, their molecular design and resulting biological activities exhibit key differences that are critical for their potential therapeutic applications.

Core Distinctions: E3 Ligase Recruitment and Target Scope

The fundamental difference between these two PROTACs lies in the E3 ubiquitin ligase they recruit to tag the target protein for degradation. SIAIS117 is a Brigatinib-VHL-1 conjugate, meaning it utilizes the Von Hippel-Lindau (VHL) E3 ligase. In contrast, SIAIS164018 incorporates a pomalidomide-based ligand to engage the Cereblon (CRBN) E3 ligase. This distinction in E3 ligase recruitment directly influences their substrate profiles and overall efficacy.

SIAIS117 is primarily characterized as a potent degrader of ALK, including the clinically relevant G1202R resistance mutation.[1] Its activity is focused on overcoming resistance in ALK-positive cancers.

SIAIS164018 demonstrates a broader spectrum of activity. Beyond degrading ALK and its G1202R mutant, it also effectively degrades the Epidermal Growth Factor Receptor (EGFR) with L858R + T790M mutations.[2] Furthermore, SIAIS164018 has been shown to degrade other oncoproteins implicated in metastasis, such as Focal Adhesion Kinase (FAK), PYK2, and PTK6, suggesting a wider therapeutic potential in cancers driven by these pathways.[3]

Performance Data: A Quantitative Comparison

The following tables summarize the available quantitative data for SIAIS164018 and SIAIS117, focusing on their half-maximal inhibitory concentration (IC50) for cell growth and half-maximal degradation concentration (DC50) for target proteins.

Table 1: Comparative IC50 Values (Cell Viability)

Compound	Cell Line	Target Protein(s)	IC50 (nM)
SIAIS164018	SR	ALK	2[4]
293T (overexpressing ALK G1202R)	ALK (G1202R)	21[4]
H1975	EGFR (L858R+T790M)	42[2]
SIAIS117	SR	ALK	1.7
H2228	ALK	46
NCI-H69	Not specified	799
NCI-H1688	Not specified	259

Table 2: Comparative Degradation Profile (DC50)

Compound	Target Protein	Cell Line	DC50 (nM)
SIAIS164018	ALK	Not Specified	< 10[2]
EGFR (L858R+T790M)	Not Specified	100[2]
FAK	Not Specified	< 1
PYK2	Not Specified	< 1
PTK6	Not Specified	< 1
SIAIS117	ALK (G1202R)	293T (exogenously expressed)	Not explicitly quantified in sources

Signaling Pathways and Mechanism of Action

The mechanism of action for both molecules follows the canonical PROTAC pathway, leading to the ubiquitination and subsequent proteasomal degradation of their respective target proteins.

Caption: General mechanism of action for SIAIS164018 and SIAIS117.

The degradation of these target proteins disrupts key downstream signaling pathways crucial for cancer cell proliferation, survival, and metastasis.

Caption: Downstream signaling pathways affected by SIAIS164018 and SIAIS117.

Experimental Protocols

The following are generalized protocols for the key experiments cited in the analysis of SIAIS164018 and SIAIS117. For specific concentrations, incubation times, and cell-line-specific conditions, it is imperative to consult the primary research articles.

Cell Viability Assay (MTT/MTS Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound (SIAIS164018 or SIAIS117) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Reagent Addition: Add MTT or MTS reagent to each well and incubate for 1-4 hours to allow for the formation of formazan crystals.

• Solubilization (for MTT): If using MTT, add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 490-570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for Protein Degradation

This technique is used to detect and quantify the levels of specific proteins in cell lysates.

• Cell Treatment: Treat cells with the desired concentrations of the PROTAC for various time points.

• Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin) to determine the extent of protein degradation.

Cell Migration Assay (Wound Healing/Transwell Assay)

These assays assess the ability of cells to move in vitro.

• Wound Healing Assay:

  • Grow cells to a confluent monolayer in a culture plate.

  • Create a "scratch" or "wound" in the monolayer with a sterile pipette tip.

  • Wash with PBS to remove detached cells and add fresh media containing the test compound or vehicle.

  • Capture images of the wound at different time points (e.g., 0, 12, 24 hours).

  • Measure the area of the wound over time to quantify cell migration.

• Transwell Assay:

  • Seed cells in the upper chamber of a Transwell insert (with or without a Matrigel coating for invasion assays) in serum-free media containing the test compound.

  • Add media with a chemoattractant (e.g., FBS) to the lower chamber.

  • Incubate for a specified period to allow cells to migrate through the porous membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Count the number of migrated cells in several microscopic fields to quantify migration.

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in the different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat cells with the compound of interest and harvest by trypsinization.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Resuspend the fixed cells in a staining solution containing a DNA-binding dye (e.g., propidium iodide) and RNase A (to prevent staining of RNA).

• Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the fluorescence intensity of the DNA dye in individual cells.

• Data Analysis: Generate a histogram of DNA content to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[5][6][7]

• Cell Treatment and Harvesting: Treat cells with the compound and harvest both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide (PI).[5][6][7]

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Differentiate cell populations based on their fluorescence:

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Conclusion

SIAIS164018 and SIAIS117 represent two distinct strategies in the development of Brigatinib-based PROTACs. SIAIS117 offers a targeted approach for overcoming ALK resistance, while SIAIS164018 presents a broader anti-cancer profile by degrading multiple key oncoproteins, including ALK, EGFR, and metastasis-related kinases. The choice between these molecules for further investigation will depend on the specific therapeutic context and the desired spectrum of activity. The experimental data and protocols provided in this guide offer a foundational framework for researchers to design and interpret studies aimed at further elucidating the therapeutic potential of these promising degraders.

References

• 1. Development of a Brigatinib degrader (SIAIS117) as a potential treatment for ALK positive cancer resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 5. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

A Head-to-Head Benchmarking of SIAIS164018 Against Next-Generation Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of targeted cancer therapy, next-generation tyrosine kinase inhibitors (TKIs) have revolutionized the treatment of non-small cell lung cancer (NSCLC) and other malignancies driven by aberrant kinase signaling. However, the emergence of drug resistance remains a critical challenge. SIAIS164018, a novel proteolysis-targeting chimera (PROTAC), offers a distinct mechanism of action by inducing the degradation of target proteins rather than simply inhibiting their kinase activity. This guide provides an objective comparison of SIAIS164018 with leading next-generation TKIs, supported by preclinical experimental data, to highlight its potential advantages in overcoming resistance and expanding the therapeutic window.

Mechanism of Action: Inhibition vs. Degradation

Next-generation TKIs are designed to have increased potency and selectivity against their target kinases, including those with mutations that confer resistance to earlier-generation inhibitors. They function by competitively binding to the ATP-binding pocket of the kinase domain, thereby blocking downstream signaling pathways that promote tumor growth and survival.

SIAIS164018, on the other hand, is a heterobifunctional molecule that hijacks the cell's natural protein disposal system. It simultaneously binds to the target protein (e.g., ALK or EGFR) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. This degradation-based approach offers the potential to eliminate the target protein entirely, including its non-enzymatic scaffolding functions, and may be effective against mutations that alter the ATP-binding site and confer resistance to traditional TKIs.

Signaling Pathway of TKIs vs. PROTACs

A diagram illustrating the distinct mechanisms of action of traditional Tyrosine Kinase Inhibitors (TKIs) and PROTACs like SIAIS164018.

Comparative Efficacy Against Key Resistance Mutations

A major advantage of next-generation TKIs is their ability to target resistance mutations that arise during treatment with earlier-generation drugs. Similarly, SIAIS164018 has demonstrated potent activity against clinically relevant resistance mutations in both ALK and EGFR.

Anaplastic Lymphoma Kinase (ALK)

The ALK G1202R mutation is a common mechanism of resistance to several ALK inhibitors. The following table summarizes the in vitro inhibitory and degradation activity of SIAIS164018 and next-generation ALK TKIs against this resistant mutant.

Compound	Target	Cell Line	IC50 (nM)	DC50 (nM)
SIAIS164018	ALK G1202R	293T (overexpression)	21	<10
Brigatinib	ALK G1202R	-	4.9 - 184[1][2]	N/A
Alectinib	ALK G1202R	Ba/F3	595[3]	N/A
Lorlatinib	ALK G1202R	Ba/F3	77 - 113[4]	N/A

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration. N/A: Not Applicable.

Epidermal Growth Factor Receptor (EGFR)

The T790M mutation is a key resistance mechanism to first- and second-generation EGFR TKIs. The L858R+T790M double mutant is a common clinical finding. The table below compares the activity of SIAIS164018 and next-generation EGFR TKIs against this double mutant.

Compound	Target	Cell Line	IC50 (nM)	DC50 (nM)
SIAIS164018	EGFR L858R+T790M	H1975	42	~100
Brigatinib	EGFR L858R+T790M	H1975	281[5]	N/A
Osimertinib	EGFR L858R+T790M	H1975	5 - 13[6][7]	N/A

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration. N/A: Not Applicable.

Broadening the Target Scope: Degradation of Metastasis-Related Oncoproteins

A surprising and significant finding from the preclinical evaluation of SIAIS164018 is its ability to induce the degradation of several oncoproteins involved in metastasis, a process not typically associated with the primary mechanism of TKIs[8][9][10]. This suggests a potential for SIAIS164018 to not only inhibit primary tumor growth but also to suppress metastatic progression.

Proteins Degraded by SIAIS164018 Beyond Primary Targets

Degraded Protein	Function	Implication in Cancer
FAK (Focal Adhesion Kinase)	Cell adhesion, migration, and invasion	Overexpressed in many cancers, promotes metastasis
PYK2 (Proline-rich Tyrosine Kinase 2)	Cell migration, invasion, and proliferation	Implicated in tumor progression and metastasis
PTK6 (Protein Tyrosine Kinase 6)	Cell proliferation, survival, and migration	Overexpressed in several cancers, associated with poor prognosis

This multi-targeting degradation effect represents a significant differentiation from the more focused inhibitory activity of next-generation TKIs.

Reshuffled Kinome Profile: A New Selectivity Landscape

Kinome profiling reveals the spectrum of kinases that a compound interacts with. While next-generation TKIs are designed for high selectivity to their primary target, off-target activities can contribute to both efficacy and toxicity. SIAIS164018, being a derivative of brigatinib, was found to have a "reshuffled" kinome profile compared to its parent molecule[8][9]. This indicates that the PROTAC modality not only introduces a new mechanism of action but also alters the selectivity profile, potentially reducing off-target inhibition while inducing the degradation of a new set of proteins.

Conceptual Kinome Selectivity Profile

A diagram illustrating the reshuffled selectivity profile of SIAIS164018 compared to its parent TKI, brigatinib.

Experimental Protocols

The following are summaries of the key experimental protocols used to generate the comparative data presented in this guide.

Cell Proliferation Assay (IC50 Determination)

• Cell Seeding: Cancer cell lines are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of the test compound (SIAIS164018 or TKI) for 72 hours.

• Viability Assessment: Cell viability is measured using a commercial assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP as an indicator of metabolically active cells.

• Data Analysis: The luminescence signal is normalized to untreated control cells, and the IC50 value is calculated by fitting the dose-response curve to a four-parameter logistic model.

Protein Degradation Assay (DC50 Determination by Western Blot)

• Cell Treatment: Cells are treated with various concentrations of the degrader (SIAIS164018) for a specified time (e.g., 24 hours).

• Cell Lysis: Cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of each lysate is determined using a BCA assay.

• SDS-PAGE and Western Blot: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against the target protein (e.g., ALK, EGFR, FAK) and a loading control (e.g., GAPDH or β-actin).

• Detection and Analysis: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the signal is detected using an enhanced chemiluminescence (ECL) substrate. Band intensities are quantified using densitometry software. The level of the target protein is normalized to the loading control, and the DC50 value is calculated from the dose-response curve.

Experimental Workflow for TKI/PROTAC Comparison

A typical workflow for the in vitro comparison of TKIs and PROTACs.

Cell Migration and Invasion Assays

Wound Healing Assay:

• Cells are grown to a confluent monolayer in a multi-well plate.

• A sterile pipette tip is used to create a "scratch" or wound in the monolayer.

• The cells are washed to remove debris and treated with the test compound.

• Images of the wound are captured at time 0 and at subsequent time points (e.g., 24 and 48 hours).

• The rate of wound closure is quantified by measuring the change in the cell-free area over time.

Transwell Invasion Assay:

• The upper chamber of a Transwell insert is coated with a basement membrane matrix (e.g., Matrigel).

• Cells are seeded in the upper chamber in serum-free media containing the test compound.

• The lower chamber is filled with media containing a chemoattractant (e.g., fetal bovine serum).

• After incubation (e.g., 48 hours), non-invading cells in the upper chamber are removed.

• Cells that have invaded through the matrix and are on the bottom of the insert are fixed, stained, and counted under a microscope.

Conclusion

SIAIS164018 represents a promising therapeutic strategy with a distinct mechanism of action compared to next-generation TKIs. Its ability to induce the degradation of target proteins, including clinically relevant resistance mutants of ALK and EGFR, offers a potential solution to overcome acquired resistance. Furthermore, the degradation of metastasis-related oncoproteins and its reshuffled kinome profile suggest a broader and potentially more favorable therapeutic window. The data presented in this guide underscore the potential of SIAIS164018 as a valuable tool for cancer research and a promising candidate for further drug development. Head-to-head in vivo studies will be crucial to fully elucidate its therapeutic potential in comparison to the current standard-of-care next-generation TKIs.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Brigatinib for anaplastic lymphoma kinase-tyrosine kinase inhibitor naïve anaplastic lymphoma kinase-positive advanced non-small cell lung cancer: an effective but still broken option - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New generation anaplastic lymphoma kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Portico [access.portico.org]
• 6. Characterization of osimertinib (AZD9291)-resistant non-small cell lung cancer NCI-H1975/OSIR cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for SIAIS164018: A General Framework for Laboratory Chemicals

For research use only. Not for human or veterinary use.

Initial searches for "SIAIS164018" did not yield a specific Safety Data Sheet (SDS), which is the primary source for chemical disposal information. However, SIAIS164018 is identified as a PROTAC-based ALK and EGFR degrader, a type of chemical compound used in research.[1][2][3][4][5] The hydrochloride salt of this compound is also available.[1] In the absence of a specific SDS for SIAIS164018, researchers, scientists, and drug development professionals should adhere to general best practices for the disposal of laboratory chemical waste.

It is imperative to treat all waste chemicals as hazardous unless confirmed otherwise by a qualified safety professional.[6] The following procedures provide a general framework for the safe handling and disposal of research chemicals like SIAIS164018.

Essential Immediate Safety and Logistical Information

Before beginning any work that will generate chemical waste, it is crucial to have a designated waste accumulation area and the proper waste containers.[7][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling SIAIS164018 and its waste.

• Waste Minimization: Whenever possible, seek ways to minimize the quantity of waste generated.[8]

• Container Selection: Use appropriate, leak-proof containers for waste collection.[6][9][10][11] The original container is often the best choice for waste.[6][9] If using a different container, ensure it is compatible with the chemical and properly labeled.[9] Do not use food service or household containers.[6]

• Labeling: All chemical waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name of the contents.[7][10] Affix a hazardous waste label as soon as the first drop of waste is added to the container.[7]

• Segregation: Never mix incompatible wastes.[10][11] Store incompatible chemicals and their waste in separate secondary containment.[7][10]

• Storage: Keep waste containers closed except when adding waste.[8][10][11] Store hazardous waste in a designated satellite accumulation area at or near the point of generation.[7][8]

Step-by-Step Disposal Plan

• Collection: Collect waste SIAIS164018, including any contaminated materials, in a designated hazardous waste container.

• Aqueous vs. Solvent Waste: If SIAIS164018 is in a solution, determine if it is an aqueous or solvent-based waste and segregate accordingly. Halogenated and non-halogenated solvent wastes should be collected separately.[11]

• Solid Waste: Dispose of chemically contaminated solid waste, such as gloves and paper towels, in a designated, lined container.[9][12]

• Sharps: Chemically contaminated sharps, like needles and razor blades, must be disposed of in a designated, puncture-resistant sharps container.[9][12]

• Empty Containers: A container that has held a hazardous waste should be triple rinsed with a suitable solvent.[6][13] The rinsate must be collected and disposed of as hazardous waste.[6] After rinsing, deface the original label and dispose of the container as regular trash or according to institutional guidelines.[6][10][13]

• Request Pickup: Once a waste container is full, schedule a pickup with your institution's Environmental Health and Safety (EHS) office.[7][10] Do not transport hazardous waste yourself.[6]

Quantitative Data for General Chemical Waste

The following table provides general guidelines for the accumulation of hazardous waste in a laboratory setting. Specific limits may vary by institution and local regulations.

Parameter	Guideline	Source
Maximum volume of hazardous waste in a satellite accumulation area	10 gallons	[10]
Maximum accumulation time for hazardous waste	12 months (as long as volume limits are not exceeded)	[8]
Timeframe for removal after a container is full	3 calendar days	[8]

Experimental Protocols: Neutralization

For some chemical wastes, in-lab neutralization may be an option. However, this should only be performed by trained personnel and with the approval of your institution's EHS office.[14]

Caution: Vapors and heat are often generated during neutralization.[14]

General Acid-Base Neutralization Procedure:

• Dilution: For strong, concentrated acids or bases (quantities of 25 mL or less), dilute them 10 to 1 with cold water before neutralizing.[14]

• Neutralization:

  • For Acids: Slowly add the diluted acid to a large volume of a basic solution (e.g., sodium bicarbonate in water) while stirring.[14]

  • For Bases: Add the base to a large volume of water, then slowly add an appropriate inorganic acid.[14]

• Reaction Time: Allow the solution to react for at least 15 minutes to dissipate any heat.[14]

• pH Verification: Test the pH of the neutralized solution to confirm it is between 5 and 9.[14]

• Disposal: Flush the neutralized solution to the sewer with at least 20 parts water.[14]

Note: Oxidizing acids, or acids and bases containing heavy metals, should not be neutralized and must be disposed of through EHS.[14]

Disposal Workflow Diagram

The following diagram illustrates a general workflow for the proper disposal of a laboratory chemical like SIAIS164018.

Caption: General workflow for laboratory chemical waste disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Discovery of a Brigatinib Degrader SIAIS164018 with Destroying Metastasis-Related Oncoproteins and a Reshuffling Kinome Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. vumc.org [vumc.org]
• 7. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. H&S Section 6: Hazardous Materials Recycling & Disposal | College of Chemistry [chemistry.berkeley.edu]
• 13. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 14. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling SIAIS164018

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the PROTAC-based ALK and EGFR degrader, SIAIS164018. Adherence to these procedures is critical for ensuring laboratory safety and minimizing exposure risk.

Personal Protective Equipment (PPE)

As a potent compound, SIAIS164018 requires stringent handling protocols to prevent accidental exposure. The following personal protective equipment is mandatory when working with this compound, particularly when handling the powder or preparing stock solutions.

PPE Category	Item	Specifications
Eye Protection	Safety Goggles with Side-Shields	Must be worn at all times in the laboratory to protect from splashes or airborne particles.
Hand Protection	Chemical-Resistant Gloves (Nitrile)	Double gloving is recommended, especially when handling stock solutions. Check for perforations before use.
Body Protection	Impervious Laboratory Coat or Gown	Should be resistant to chemical permeation. Cuffed sleeves are recommended to protect wrists.
Respiratory Protection	NIOSH-Approved Respirator (e.g., N95)	Required when handling the compound as a powder outside of a certified chemical fume hood or biological safety cabinet to prevent inhalation of aerosols.

Operational and Disposal Plans

Proper operational procedures and waste disposal are crucial for maintaining a safe laboratory environment. The following tables outline the step-by-step plans for handling and disposing of SIAIS164018.

Operational Plan: Handling and Storage

Step	Procedure
1.	Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within a certified chemical fume hood or Class II Biosafety Cabinet.
2.	Weighing and Reconstitution: Handle the solid compound exclusively within a containment system. Use dedicated spatulas and weighing boats. Reconstitute in an appropriate solvent as per the experimental protocol.
3.	Labeling: Clearly label all containers with the compound name (SIAIS164018), concentration, date, and user's initials.
4.	Storage of Solid: Store the solid compound at -20°C for up to 3 years.[1]
5.	Storage of Solutions: Store stock solutions in a sealed container at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles.[1]
6.	Post-Handling: Decontaminate all surfaces and equipment after use. Remove PPE in the designated doffing area to prevent cross-contamination.

Disposal Plan

Step	Procedure
1.	Waste Segregation: All disposable materials that have come into contact with SIAIS164018 (e.g., gloves, pipette tips, vials) must be segregated as hazardous chemical waste.
2.	Solid Waste: Collect all contaminated solid waste in a dedicated, clearly labeled, and sealed hazardous waste container.
3.	Liquid Waste: Collect unused solutions and contaminated solvents in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by institutional guidelines.
4.	Final Disposal: Dispose of all hazardous waste containing SIAIS164018 in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Visual Safety Workflows

To further clarify the procedural steps for handling SIAIS164018, the following diagrams illustrate the key workflows.

Caption: Workflow for the safe handling of SIAIS164018 from preparation to disposal.

Caption: Decision-making process for immediate actions following an exposure event.

References

• 1. SIAIS164018 hydrochloride | PROTACs | | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]